2-Cyclopentyl-2-phenylacetamide

• CAS: 3900-94-5

Core Science & Biosynthesis

Physicochemical Profiling and Solubility Thermodynamics of α-Substituted Benzeneacetamides: A Technical Guide on CAS 3900-94-5

Introduction & Pharmacological Context

CAS 3900-94-5 , chemically designated as 2-cyclopentyl-2-phenylacetamide , is a highly versatile α-substituted benzeneacetamide. In modern drug discovery, this structural motif serves as a critical intermediate and core scaffold. Notably, derivatives of this compound have been heavily utilized in the synthesis of muscarinic receptor antagonists targeting respiratory and gastrointestinal disorders [1]. More recently, chemoproteomic-guided drug development has identified structurally analogous acetamides as potent inhibitors of the SLC15A4 transporter, effectively suppressing Toll-like receptor (TLR9)-mediated interferon-alpha (IFN-α) production in autoimmune disease models [2].

Because of its lipophilic core (a cyclopentyl ring paired with a phenyl ring) and its primary amide functional group, CAS 3900-94-5 presents unique physicochemical challenges. Understanding its solid-state properties and solubility thermodynamics is paramount for formulation scientists and medicinal chemists aiming to optimize its bioavailability.

Fig 1. Mechanism of action for CAS 3900-94-5 derivatives in SLC15A4/TLR signaling pathways.

Fundamental Physicochemical Properties

The intrinsic properties of CAS 3900-94-5 are governed by the balance between its hydrophobic rings and its polar amide headgroup. The primary amide acts as both a hydrogen bond donor and acceptor, driving strong intermolecular crystal lattice networks that directly impact its melting point and aqueous solubility [3].

Table 1: Structural and Predictive Physicochemical Data for CAS 3900-94-5

Property	Value / Description
Chemical Name	2-cyclopentyl-2-phenylacetamide
CAS Number	3900-94-5
Molecular Formula	C₁₃H₁₇NO
Molecular Weight	203.28 g/mol
XLogP3 (Predicted)	~2.9 (Highly Lipophilic)
Topological Polar Surface Area (TPSA)	43.1 Ų
Hydrogen Bond Donors (HBD)	1 (Primary Amide -NH₂)
Hydrogen Bond Acceptors (HBA)	1 (Carbonyl -C=O)
Physical State at STP	Solid (Crystalline powder)

Causality-Driven Experimental Workflows

To generate reliable physical and solubility data, standard protocols must be elevated to self-validating systems . The following methodologies explain not just how to measure the properties of CAS 3900-94-5, but the scientific causality behind specific analytical choices.

Thermodynamic Solubility Profiling (Shake-Flask Method)

Objective: To determine the absolute thermodynamic solubility of CAS 3900-94-5 in aqueous and organic media without introducing mechanical artifacts.

Step-by-Step Protocol & Causality:

• Supersaturation Initiation: Add an excess of crystalline CAS 3900-94-5 (approx. 10 mg/mL) to the target solvent (e.g., Phosphate Buffered Saline, pH 7.4).

  • Causality: An excess ensures the system has sufficient solute to reach true thermodynamic equilibrium rather than kinetic dissolution.

• Thermal Cycling: Incubate the suspension at 37 °C for 2 hours, then reduce to 25 °C for 48 hours under constant agitation (300 rpm).

  • Causality: Initiating at a higher temperature overcomes the activation energy of dissolution. Slowly cooling to 25 °C prevents the system from stalling in a metastable, supersaturated state, ensuring the final measurement reflects true ambient solubility.

• Phase Separation via Ultracentrifugation: Centrifuge the equilibrated samples at 15,000 × g for 15 minutes instead of using standard syringe filtration.

  • Causality: Highly lipophilic compounds like CAS 3900-94-5 (LogP ~2.9) have a high propensity to adsorb onto standard PTFE or nylon filter membranes. Centrifugation eliminates this adsorption artifact, preventing the artificial under-reporting of solubility.

• HPLC-UV Quantification & Mass Balance (Self-Validation): Extract the supernatant and quantify via HPLC-UV (λ = 210 nm). To validate the system, dissolve the remaining solid pellet in 100% Acetonitrile and quantify it.

  • Causality: By quantifying both the dissolved and residual fractions, the sum must equal the initial mass input (±5%). This mass balance check proves that no compound was lost to container adsorption or chemical degradation during the 48-hour assay.

Solid-State Characterization (DSC & PXRD)

Objective: To ensure the crystal lattice energy remains constant during solubility testing.

Step-by-Step Protocol & Causality:

• Pre-Assay Differential Scanning Calorimetry (DSC): Heat 2-5 mg of the raw synthesized CAS 3900-94-5 in a crimped aluminum pan from 20 °C to 200 °C at 10 °C/min. Record the endothermic melting peak.

• Post-Assay Powder X-Ray Diffraction (PXRD): Recover the solid pellet from the shake-flask assay, dry it under vacuum, and analyze it via PXRD.

  • Causality: Solubility is inversely proportional to crystal lattice energy. If the compound undergoes a polymorphic transition or forms a hydrate during the 48-hour aqueous equilibration, the measured solubility reflects the new polymorph, not the original active pharmaceutical ingredient (API). Comparing pre- and post-assay solid states validates the integrity of the thermodynamic data.

Fig 2. Self-validating workflow for thermodynamic solubility and solid-state profiling.

Quantitative Solubility Data

Based on the lipophilic core and the established workflows, the solubility profile of CAS 3900-94-5 demonstrates classic behavior for an un-ionized, moderately heavy organic amide.

Table 2: Representative Solubility Profile at 25 °C

Solvent System	Dielectric Constant (ε)	Estimated Solubility (mg/mL)	Solvation Mechanism
Water (pH 7.0)	80.1	< 0.05	Poor hydration due to bulky hydrophobic rings.
0.1N HCl (pH 1.2)	~80.0	< 0.05	Amide nitrogen is non-basic; no ionization occurs.
Ethanol	24.3	15.0 - 25.0	Excellent H-bond disruption of the crystal lattice.
Dimethyl Sulfoxide (DMSO)	46.7	> 50.0	Universal solvation via strong dipole interactions.
Acetonitrile	37.5	30.0 - 40.0	Favorable polar aprotic interactions.

Conclusion

The physicochemical profiling of CAS 3900-94-5 requires a rigorous, self-validating approach. By understanding the causality behind phase separation techniques (avoiding filter adsorption) and the necessity of solid-state tracking (preventing polymorphic artifacts), researchers can generate highly reliable thermodynamic data. This foundational accuracy is critical when advancing this scaffold through the drug development pipeline, whether for muscarinic antagonism or targeted immunomodulation.

References

• Title: EP 1 546 098 B1 - 3,6-DISUBSTITUTED AZABICYCLO[3.1.

• Title: Chemoproteomics-guided development of SLC15A4 inhibitors with anti-inflammatory activity Source: bioRxiv URL: [Link]

Molecular structure and weight of 2-cyclopentyl-2-phenylacetamide

An In-depth Technical Guide to 2-Cyclopentyl-2-phenylacetamide: Structure, Synthesis, and Therapeutic Potential

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-cyclopentyl-2-phenylacetamide, a molecule of interest within the broader class of phenylacetamide derivatives. While specific experimental data for this compound is limited in public literature, this document synthesizes information from analogous structures and foundational chemical principles to detail its molecular characteristics, propose a robust synthetic pathway, outline methods for its characterization, and explore its potential applications in drug discovery. This guide is intended for researchers, chemists, and drug development professionals seeking to understand and leverage this chemical scaffold.

Introduction: The Phenylacetamide Scaffold in Medicinal Chemistry

The phenylacetamide moiety is a privileged structure in medicinal chemistry, forming the core of numerous compounds with established therapeutic applications.[1] Phenylacetamide derivatives are known to exhibit a wide range of biological activities, including potential as anticancer, anti-inflammatory, and antidepressant agents.[2][3][4][5] The versatility of this scaffold lies in the ability to modify the alpha-carbon and the amide group to fine-tune the molecule's steric and electronic properties, thereby influencing its interaction with biological targets.

The subject of this guide, 2-cyclopentyl-2-phenylacetamide, introduces a bulky, lipophilic cyclopentyl group at the alpha-position. This substitution is expected to significantly impact the molecule's conformational flexibility and its potential binding interactions, making it a compelling candidate for investigation in drug development programs.

Molecular Structure and Physicochemical Properties

The precise arrangement of atoms in 2-cyclopentyl-2-phenylacetamide defines its chemical behavior and biological potential. Based on IUPAC nomenclature, the structure consists of an acetamide backbone where the alpha-carbon (C2) is substituted with both a phenyl and a cyclopentyl group.

Molecular Structure

Below is a 2D representation of the 2-cyclopentyl-2-phenylacetamide structure.

Caption: 2D Structure of 2-cyclopentyl-2-phenylacetamide.

Physicochemical Data

Quantitative data for 2-cyclopentyl-2-phenylacetamide is not widely available. The table below summarizes its calculated molecular properties and provides estimated values based on the parent compound, 2-phenylacetamide, for context.[6]

Property	Value	Source
IUPAC Name	2-cyclopentyl-2-phenylacetamide	-
Molecular Formula	C₁₃H₁₇NO	Calculated
Molecular Weight	203.28 g/mol	Calculated
CAS Number	Not available	-
Appearance	Solid (Predicted)	Analogous Compounds[7]
Melting Point	Not available (2-phenylacetamide: 156-160°C)	[6][8]
Boiling Point	Not available (2-phenylacetamide: ~312°C)	[8]
Solubility	Predicted to be soluble in methanol and other organic solvents.	Analogous Compounds[9]
LogP	Not available (2-phenylacetamide: 0.45)	[6]

Proposed Synthesis Protocol

A robust and logical pathway for the synthesis of 2-cyclopentyl-2-phenylacetamide involves a two-step process starting from phenylacetic acid. This method leverages common, well-understood reactions in organic chemistry.

Synthetic Workflow Overview

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Design, synthesis, and computational studies of phenylacetamides as antidepressant agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 5. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Phenylacetamide | CAS#:103-81-1 | Chemsrc [chemsrc.com]
• 7. Phenylacetamides | Fisher Scientific [fishersci.com]
• 8. nbinno.com [nbinno.com]
• 9. 2-Phenylacetamide - Safety Data Sheet [chemicalbook.com]

Safety data sheet and toxicity profile for 2-cyclopentyl-2-phenylacetamide

Technical Whitepaper: Safety, Toxicity, and Pharmacological Profiling of 2-Cyclopentyl-2-phenylacetamide

Executive Summary

As a Senior Application Scientist, I frequently encounter chemical intermediates that are initially viewed merely as building blocks, but which actually harbor profound pharmacological significance. 2-Cyclopentyl-2-phenylacetamide is one such compound. While its primary identity is a synthetic intermediate, its highly substituted amide bond and unique steric properties make it a critical pharmacophore in the development of direct-acting antivirals and immunomodulators.

This whitepaper departs from a standard, rigid Safety Data Sheet (SDS) template. Instead, it synthesizes fundamental physicochemical safety data with advanced toxicological profiling and field-proven experimental workflows. The goal is to provide drug development professionals with a comprehensive understanding of how to safely handle this compound and how to validate its efficacy in complex biological assays.

Chemical Identity & Physicochemical Properties

Before deploying any compound in high-throughput screening or synthesis, we must establish its baseline quantitative properties.

Table 1: Physicochemical Profile of 2-Cyclopentyl-2-phenylacetamide

Property	Value / Description
Chemical Name	2-Cyclopentyl-2-phenylacetamide
CAS Number	3900-94-5[1]
Molecular Formula	C13H17NO[1]
Molecular Weight	203.28 g/mol [1]
SMILES String	O=C(N)C(C1CCCC1)C2=CC=CC=C2[1]
Standard Purity	≥98% (Verified via NMR, HPLC, GC)[1]
Physical State	Solid / Crystalline Powder

Safety Data & Hazard Mitigation (SDS Core)

In laboratory settings, all novel or specialized chemical products must be treated with the recognition of "having unknown hazards and toxicity"[2].

• Handling & Storage Causality : The compound must be stored sealed in a dry environment at room temperature[3]. Why? Amides can undergo slow hydrolysis under extreme pH or high-moisture conditions. Maintaining a desiccated environment preserves the integrity of the highly substituted amide bond, preventing degradation that would compromise downstream pharmacological assays.

• Personal Protective Equipment (PPE) : Nitrile gloves (minimum 0.11 mm thickness), tight-fitting safety goggles, and an N95/FFP2 particulate respirator are required when handling the raw powder. Why? Because the compound is a fine powder, preventing inhalation is critical to avoid uncharacterized respiratory sensitization or mucosal irritation[2]. All powder transfers should occur within a Class II Type A2 biological safety cabinet or a dedicated powder-handling enclosure to maintain face velocity and capture airborne particulates.

• General Toxicity : Specific acute lethal dose (LD50) data for CAS 3900-94-5 is limited. However, in cellular assays evaluating its direct derivatives (e.g., FFF-26 and AJ2-30), no evidence of cytotoxicity was observed in human peripheral blood mononuclear cells (PBMCs) at standard assay concentrations up to 40 μM[4].

Toxicity Profile & Pharmacological Relevance

The true scientific value of 2-cyclopentyl-2-phenylacetamide lies in its structural dynamics when incorporated into larger drug scaffolds. It is not highly toxic on its own, but it is a potent allosteric modulator.

Alphavirus nsP2 Helicase (nsP2hel) Inhibition The 2-cyclopentyl-2-phenylacetamide moiety is an absolute structural requirement for the inhibition of the alphavirus nsP2 helicase[5].

• Mechanistic Insight: The highly substituted amide bond induces conformational isomerism, which leads to essential thermal mobility in attached spiropiperidine or spirodioxolane rings[5]. This thermal motion allows the inhibitor to dynamically adapt to the nsP2hel allosteric binding site, effectively halting viral mRNA replication[5].

SLC15A4 Inhibition & Anti-Inflammatory Activity Derivatives incorporating this moiety (such as FFF-26 and AJ2-30) are potent inhibitors of SLC15A4, an endolysosome-resident transporter linked to autoimmune diseases like systemic lupus erythematosus[4].

• Mechanistic Insight: Inhibition of SLC15A4 suppresses Toll-like receptor (TLR) 7, 8, and 9-induced interferon-alpha (IFN-α) production by disrupting the mTOR signaling pathway and subsequent IRF5/IRF7 activation[4].

Muscarinic Receptor Antagonism The compound is also utilized in the synthesis of 3,6-disubstituted azabicyclo[3.1.0]hexanes, which act as muscarinic receptor antagonists for respiratory and gastrointestinal diseases[6]. These derivatives are therapeutically effective at low micromolar concentrations and are noted for being relatively free of systemic toxicity[6].

Mechanistic Visualizations

Figure 1: Mechanism of SLC15A4 inhibition by 2-cyclopentyl-2-phenylacetamide derivatives.

Figure 2: Self-validating workflow for evaluating nsP2 helicase inhibitors.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific trustworthiness, any protocol utilizing this compound must be designed as a self-validating system.

Protocol 1: Cell-Based Alphavirus-nLuc Reporter Assay (Antiviral Efficacy)

Objective: Evaluate the antiviral efficacy and host-cell cytotoxicity of 2-cyclopentyl-2-phenylacetamide derivatives[7].

• Cell Seeding: Seed target cells (e.g., BHK-21 or Huh7) in 96-well opaque plates at 10,000 cells/well. Causality: Opaque plates prevent optical crosstalk during luminescence readouts, ensuring signal fidelity.

• Compound Preparation: Serially dilute the test compound from 40 μM down to 2 nM to generate an 8-point dose-response curve[7].

  • Self-Validation Checkpoint: Always include a known nsP2hel inhibitor (e.g., RA-25298) as a positive control and 0.1% DMSO as a vehicle control to validate the assay's dynamic range[5].

• Viral Infection: Inoculate cells with an alphavirus-nLuc reporter virus (e.g., CHIKV or VEEV) at a Multiplicity of Infection (MOI) of 0.1[7].

• Incubation & Readout: Incubate for 18-24 hours. Add Nano-Glo® luciferase substrate and measure luminescence. Causality: nLuc expression is directly proportional to viral mRNA replication, which is strictly dependent on helicase activity[7].

• Cytotoxicity Counter-Screen: Run a parallel plate using CellTiter-Glo® to measure host cell ATP levels. Self-Validation Checkpoint: If toxicity is observed at >1 μM (as seen in certain dimethylaminoethyl-substituted analogs), the antiviral EC50 must be flagged as potentially confounded by non-specific cell death[7].

Protocol 2: Chemoproteomic Evaluation of SLC15A4 Inhibition

Objective: Assess the suppression of TLR-mediated IFN-α production in human immune cells[4].

• Cell Isolation: Isolate plasmacytoid dendritic cells (pDCs) from human PBMCs using magnetic bead sorting[4].

• Pre-treatment: Treat pDCs with 5 μM of the derivative (e.g., AJ2-30) or a structural negative control (e.g., AJ2-18) for 24 hours[4].

• TLR Stimulation: Stimulate cells with Class A (CpG2216) or Class B (CpG2006) TLR9 agonists, or the TLR7/8 stimulus R848 (5 μg/mL)[4]. Causality: Utilizing multiple, distinct TLR agonists validates whether the compound acts downstream at a common signaling node (SLC15A4/mTOR) rather than competitively antagonizing a single surface receptor.

• Cytokine Quantification: Harvest supernatants and quantify IFN-α and TNF-α via ELISA to confirm pathway suppression[4].

Sources

• 1. CAS:3900-94-52-Cyclopentyl-2-phenylacetamide-毕得医药 [bidepharm.com]
• 2. hoffmanchemicals.com [hoffmanchemicals.com]
• 3. 33695-57-7|2,3-Dihydro-1H-indene-1-carboxamide|BLD Pharm [bldpharm.com]
• 4. Chemoproteomics-guided development of SLC15A4 inhibitors with anti-inflammatory activity | bioRxiv [biorxiv.org]
• 5. Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00772K [pubs.rsc.org]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Mechanism of Action of 2-Cyclopentyl-2-Phenylacetamide Derivatives: Allosteric Inhibition of Alphavirus nsP2 Helicase

Executive Summary

The emergence of mosquito-borne alphaviruses, such as the Chikungunya virus (CHIKV), highlights a critical gap in our antiviral armamentarium. Recent drug discovery campaigns have identified the viral non-structural protein 2 (nsP2) as a highly druggable target. Specifically, derivatives harboring a 2-cyclopentyl-2-phenylacetamide moiety—such as the oxaspiropiperidine RA-NSP2-1 (SGC-NSP2hel-1) and newer spirodioxolane chemotypes—have emerged as first-in-class, direct-acting antivirals.

As an application scientist, understanding why this specific chemical moiety works is as important as knowing what it does. This whitepaper deconstructs the unique physical chemistry, target engagement mechanisms, and self-validating experimental workflows that define the efficacy of 2-cyclopentyl-2-phenylacetamide derivatives.

Structural Causality: The Role of Thermal Mobility

The nsP2 protein is a multifunctional enzyme featuring a protease domain and an ATP-dependent RNA helicase domain (nsP2hel), which is strictly required for viral genome replication 1[1]. Early screening identified that potent inhibition of nsP2hel was inextricably linked to the presence of the highly substituted 2-cyclopentyl-2-phenylacetamide group.

The Physical Chemistry of Target Engagement: The steric bulk of the cyclopentyl and phenyl rings around the amide bond forces the molecule into a state of conformational isomerism . This structural tension is not static; it translates into dynamic thermal mobility within the adjacent spiropiperidine ring 2[2].

Why does this matter? The nsP2hel allosteric pocket (located in the RecA1 domain) is highly dynamic. A rigid inhibitor cannot maintain optimal binding contacts during the enzyme's catalytic cycle. The "wobble" (thermal motion) induced by the 2-cyclopentyl-2-phenylacetamide group allows the inhibitor to continuously adapt to the shifting topography of the RecA1 domain, locking the helicase in an inactive conformation3[3].

If the cyclopentane ring is structurally modified to restrict this rotation, the thermal motion ceases, and the compound loses all antialphaviral activity4[4].

Mechanism of Action: Type 1 Allosteric Inhibition

The active enantiomer, RA-NSP2-1 (the (R)-isomer), functions as a Type 1 non-competitive allosteric inhibitor5[5].

• Binding: It binds directly to the RecA1 domain of nsP2 (validated via 19F NMR).

• Uncoupling: It does not compete with ATP or single-stranded RNA (ssRNA). Instead, it uncouples ATP hydrolysis from the mechanical unwinding of double-stranded RNA (dsRNA).

• Enantioselectivity: The exact spatial orientation is critical. The (S)-enantiomer (RA-NSP2-1N) is >100-fold less active, serving as a perfect negative control for biological assays 3[3].

Caption: Allosteric mechanism of action of 2-cyclopentyl-2-phenylacetamide derivatives on nsP2.

Quantitative Pharmacodynamics

The table below summarizes the critical in vitro metrics demonstrating the potency and specificity of the 2-cyclopentyl-2-phenylacetamide chemotype against CHIKV nsP2hel 6[6].

Compound Variant	Unwindase IC₅₀	ATPase IC₅₀	CHIKV Replicon IC₅₀	Cytotoxicity (CC₅₀)
RA-NSP2-1 ((R)-isomer)	130 nM	0.84 µM	0.1 µM	> 250 µM
RA-NSP2-1N ((S)-isomer)	> 13 µM	> 84 µM	> 10 µM	> 250 µM
Rigid Cyclopentane Analog	Inactive	Inactive	Inactive	N/A

Note: The >4000-fold selectivity index against human RNA helicases confirms that the target engagement is highly specific to viral RecA1 architecture.

Self-Validating Experimental Methodologies

To ensure scientific integrity and eliminate false positives (such as non-specific aggregation or Pan-Assay Interference Compounds - PAINS), researchers must employ a coupled structural-to-functional validation workflow.

Caption: Self-validating workflow from structural verification to cellular efficacy.

Protocol 1: ¹³C-NMR Diagnostic for Thermal Mobility

Before running biochemical assays, verify the conformational dynamics of the synthesized derivative. The thermal motion required for activity manifests uniquely in NMR spectroscopy.

• Sample Preparation: Dissolve 10-15 mg of the 2-cyclopentyl-2-phenylacetamide derivative in 0.5 mL of deuterated chloroform (CDCl₃) or DMSO-d₆.

• Room Temperature Acquisition: Acquire a standard ¹³C-NMR spectrum at 298 K (25°C).

• Diagnostic Analysis: Inspect the signals corresponding to the spiropiperidine carbons.

  • Causality Check: In active compounds, intermediate conformational exchange on the NMR timescale will cause these specific peaks to appear significantly broadened or "washed out" 4[4].

  • Negative Control: If the peaks are sharp and well-defined at room temperature, the molecule lacks the requisite thermal mobility and will likely fail in vitro.

• Variable Temperature (VT) Confirmation: Cool the sample to 253 K (-20°C) and re-acquire. The broad peaks should resolve into sharp signals representing distinct, frozen conformers.

Protocol 2: nsP2hel ATPase Activity Assay (Malachite Green)

This assay measures the uncoupling of ATP hydrolysis by the allosteric inhibitor.

• Reagent Setup: Prepare assay buffer (50 mM Tris-HCl pH 7.5, 2 mM MgCl₂, 1 mM DTT, 0.01% Tween-20). The inclusion of Tween-20 is critical to prevent non-specific compound aggregation.

• Enzyme & Ligand Incubation:

  • Add 10 nM of purified CHIKV nsP2hel to a 384-well plate.

  • Add the test compound (RA-NSP2-1) in a dose-response titration (e.g., 10 µM to 1 nM).

  • Crucial Step: In parallel wells, run the exact same titration using the (S)-enantiomer (RA-NSP2-1N). If both enantiomers show inhibition, your compound is likely acting as a non-specific aggregator rather than a true allosteric binder.

  • Incubate for 15 minutes at room temperature to allow the dynamic ligand to adapt to the RecA1 pocket.

• Reaction Initiation: Add 1 mM ATP to initiate hydrolysis. Incubate for 30 minutes at 37°C.

• Detection: Add Malachite Green working reagent to quench the reaction and bind free inorganic phosphate (Pi). Read absorbance at 620 nm.

• Data Processing: Calculate IC₅₀ using a four-parameter logistic non-linear regression model. A valid active compound will show an IC₅₀ < 1 µM, while the (S)-enantiomer control will remain > 80 µM.

References

• Source: NIH PMC (nih.gov)
• Source: Probechem Biochemicals (probechem.com)
• Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity (Thermal Mobility)
• Source: NIH PMC (nih.gov)
• Enantioselective Chemical Probe for Chikungunya nsP2 Helicase with Antialphaviral Activity (ACS)
• Source: ResearchGate (researchgate.net)

Sources

• 1. Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective Chemical Probe for Chikungunya nsP2 Helicase with Antialphaviral Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. RA-NSP2-1 | CHIKV nsP2 inhibitor | Probechem Biochemicals [probechem.com]

Harnessing Conformational Isomerism in Drug Design: The Strategic Utility of the 2-Cyclopentyl-2-phenylacetamide Pharmacophore

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the challenge of targeting highly flexible or structurally elusive protein domains. Historically, medicinal chemistry has relied on rigidifying scaffolds to lock molecules into active conformations. However, recent breakthroughs have highlighted a paradigm shift: utilizing sterically hindered, dynamic moieties to induce controlled flexibility.

The 2-cyclopentyl-2-phenylacetamide moiety has emerged not merely as a structural linker, but as a dynamic pharmacophore capable of inducing critical thermal mobility in adjacent ring systems. This whitepaper synthesizes the physicochemical causality behind its efficacy, focusing on recent discoveries in alphavirus non-structural protein 2 (nsP2) helicase inhibitors and its utility in chemoproteomic probes for autoimmune targets like SLC15A4.

The Physicochemical Causality of the Pharmacophore

The unique utility of 2-cyclopentyl-2-phenylacetamide stems from the immense steric hindrance generated by the bulky cyclopentyl and phenyl groups on the alpha-carbon. This crowding restricts free rotation, leading to conformational isomerism around the highly substituted amide bond.

When this moiety is coupled to a spirocyclic system—such as a spiropiperidine or spirodioxolane—the conformational shifting of the amide bond transfers kinetic energy into the adjacent rings, inducing thermal mobility . Rigid molecules often fail to adapt to the transient, flexible binding pockets of enzymes like helicases. The thermal mobility induced by 2-cyclopentyl-2-phenylacetamide allows the inhibitor to dynamically engage the active site, a property that has proven essential for target inhibition.

Fig 1: Logical flow of 2-cyclopentyl-2-phenylacetamide inducing thermal mobility for target binding.

Case Study I: Overcoming Alphavirus Resistance via Spirodioxolane nsP2hel Inhibitors

The alphavirus nsP2 helicase (nsP2hel) is a prime target for direct-acting antivirals. Early discoveries identified oxaspiropiperidines (e.g., RA-25298) as potent inhibitors, but they required classical chiral resolution to isolate the active (R)-enantiomer and were susceptible to viral resistance mutations (e.g., CHIKV F185L)[1].

In late 2025, researchers designed a new chemotype by replacing the oxetane with a 5-membered spirodioxolane ring formed via ketalization, while strictly retaining the critical piperidine 2-cyclopentyl-2-phenylacetamide moiety 1. This strategic retention maintained the required thermal mobility while allowing the use of 3-amino-1,2-propanediol as a renewable chiral building block, bypassing the need for classical resolution and retaining efficacy against resistant viral strains[1].

Protocol 1: NMR-Based Validation of Pharmacophore Thermal Mobility

To ensure that newly synthesized analogs retain the required dynamic properties, we utilize a self-validating NMR protocol.

Objective: To confirm the conformational isomerism and thermal mobility induced by the 2-cyclopentyl-2-phenylacetamide moiety. Methodology:

• Sample Preparation: Dissolve 15 mg of the synthesized spirodioxolane in 0.6 mL of deuterated chloroform (CDCl3). Causality: CDCl3 provides a clear lock signal without introducing exchangeable protons that could obscure baseline readings.

• 13C-NMR Acquisition: Acquire spectra strictly at room temperature (298 K) using a 600 MHz spectrometer. Causality: Temperature control is critical. Cooling the sample would freeze out specific conformations, artificially sharpening the peaks and masking the dynamic behavior required for biological activity.

• Signal Line-Width Analysis: Analyze the carbon signals of the spiropiperidine ring.

• Self-Validation Check: If the signals are broad, thermal mobility is confirmed (indicating an active compound). If the signals are sharp, the molecule has become rigid (indicating an inactive compound). This internal diagnostic prevents the advancement of rigid, inactive analogs into costly in vitro screening[1].

Case Study II: Chemoproteomics and SLC15A4 Inhibition

Beyond antivirals, the 2-cyclopentyl-2-phenylacetamide scaffold has been leveraged in autoimmune drug design. SLC15A4 is an endolysosomal transporter critical for Toll-like receptor (TLR7, 8, 9) signaling and is heavily implicated in systemic lupus erythematosus[2].

To develop first-in-class functional inhibitors, researchers synthesized FFF-26 (N-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethyl)-2-cyclopentyl-2-phenylacetamide), a chemoproteomic probe 2. The probe utilizes the 2-cyclopentyl-2-phenylacetamide core for target affinity, appended with a diazirine for photo-crosslinking and an alkyne for click chemistry[2].

Fig 2: Chemoproteomic workflow using the FFF-26 probe to isolate and identify SLC15A4 targets.

Protocol 2: Chemoproteomic Photoaffinity Labeling (PAL) of SLC15A4

Objective: To covalently capture and isolate SLC15A4 using the FFF-26 probe. Methodology:

• Probe Incubation: Treat human PBMCs with 5 μM FFF-26 probe for 1 hour at 37°C. Causality: This duration allows the probe to internalize and reach equilibrium binding within the acidic endolysosomal compartments where SLC15A4 resides.

• UV Crosslinking: Irradiate the cells at 365 nm for 10 minutes on ice. Causality: 365 nm UV specifically activates the diazirine to form a highly reactive carbene without causing the widespread protein degradation associated with UV-C. Ice minimizes thermal degradation during irradiation.

• Lysis & Click Chemistry: Lyse the cells and perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) by adding biotin-azide, CuSO4, THPTA ligand, and sodium ascorbate. Causality: The ascorbate reduces Cu(II) to the active Cu(I) catalyst, driving the covalent linkage between the probe's alkyne and the biotin-azide.

• Streptavidin Enrichment & Wash: Incubate the lysate with streptavidin-conjugated beads, followed by stringent washes with 1% SDS.

• Self-Validation Check: The harsh SDS wash denatures and removes all non-covalently bound proteins. Only true targets covalently linked to the diazirine carbene remain on the beads, effectively eliminating false positives prior to LC-MS/MS analysis[2].

Quantitative Data Summary

The versatility of the 2-cyclopentyl-2-phenylacetamide moiety is evident across multiple therapeutic areas. Below is a summary of recent quantitative and qualitative data regarding its application:

Compound / Probe	Target Receptor / Enzyme	Chemotype	Role of 2-Cyclopentyl-2-phenylacetamide	Key Outcome / Activity
RA-25298	Alphavirus nsP2hel	Oxaspiropiperidine	Induces thermal mobility in spirocycle	Potent inhibition; requires classical resolution[1]
Spirodioxolane 7a-d	Alphavirus nsP2hel	Spirodioxolane	Retains thermal mobility; enables chiral synthesis	Broad-spectrum antiviral; overcomes F185L mutant[1]
FFF-26	SLC15A4 (Endolysosomal)	Diazirine-alkyne probe	Drives primary target affinity / binding	Successful photoaffinity labeling (68% synthesis yield)[2]
AM336 Analog	N-type Ca2+ Channel	Octahydrocyclopenta[c]pyrrol	Modulates GPCR biophysical properties	Potent dose-dependent antinociception in vivo[3]

Conclusion

The 2-cyclopentyl-2-phenylacetamide moiety represents a highly privileged scaffold in modern rational drug design. By intentionally engineering steric hindrance to induce conformational isomerism and thermal mobility, medicinal chemists can create therapeutics that dynamically adapt to difficult targets like viral helicases and endolysosomal transporters. As we continue to target highly flexible protein domains, incorporating self-validating analytical techniques—such as room-temperature 13C-NMR and stringent chemoproteomic pull-downs—will remain essential to verifying the mechanistic integrity of these dynamic molecules.

References

• Title: Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity Source: RSC Medicinal Chemistry URL
• Title: Chemoproteomics-guided development of SLC15A4 inhibitors with anti-inflammatory activity Source: bioRxiv URL
• Title: Novel substituted octahydrocyclopenta(c)

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• 2. biorxiv.org [biorxiv.org]
• 3. WO2010062927A2 - Novel substituted octahydrocyclopenta(c)pyrrol-4-amines as calcium channel blockers - Google Patents [patents.google.com]

Pharmacokinetics and Conformational Dynamics of 2-Cyclopentyl-2-phenylacetamide Derivatives: A Technical Guide

Executive Summary

The 2-cyclopentyl-2-phenylacetamide chemotype has emerged as a highly privileged structural motif in modern drug discovery. As a Senior Application Scientist overseeing early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, I have observed that the unique physicochemical properties of this moiety dictate both its target engagement and its pharmacokinetic behavior. This whitepaper provides an in-depth mechanistic analysis of how the conformational isomerism inherent to this scaffold drives its efficacy against complex targets, specifically the alphavirus non-structural protein 2 helicase (nsP2hel)[1] and the endolysosomal transporter SLC15A4[2].

Structural Causality: The Pharmacodynamics of Thermal Mobility

To understand the pharmacokinetics of 2-cyclopentyl-2-phenylacetamide derivatives, one must first understand the causality of their structural design. The alpha-carbon adjacent to the acetamide carbonyl is heavily substituted with both a bulky cyclopentyl ring and a phenyl ring.

This extreme steric bulk restricts rotation around the amide bond, leading to distinct conformational isomerism[1]. At physiological temperatures, this restriction paradoxically induces thermal mobility within the adjacent ring systems (such as spiropiperidines or diazirines). In 13C-NMR spectroscopy, this phenomenon is diagnosed by broadened carbon signals at room temperature[1].

Why is this important? Highly dynamic targets like the nsP2 helicase and the SLC15A4 transporter lack rigid binding pockets. The thermal motion of the 2-cyclopentyl-2-phenylacetamide core allows the drug to act as a "molecular key" that continuously shifts to match the transient conformational states of the target protein, enabling potent allosteric inhibition[1][2].

Fig 1. Structural causality of 2-cyclopentyl-2-phenylacetamide thermal mobility in target binding.

Case Studies in Target Engagement & Pharmacokinetics

SLC15A4 Inhibitors (e.g., AJ2-30)

SLC15A4 is an endolysosome-resident oligopeptide transporter critical for Toll-like receptor (TLR7/8/9) and NOD signaling in immune cells[2][3]. The 2-cyclopentyl-2-phenylacetamide derivative AJ2-30 directly engages SLC15A4 to suppress interferon-alpha (IFN-α) and tumor necrosis factor-alpha (TNF-α) production[2].

• Pharmacokinetic Profile : AJ2-30 demonstrates excellent systemic distribution. Following a 30 mg/kg intraperitoneal (IP) administration in BALB/c mice, LC-MS tracking confirms rapid plasma distribution[2]. The compound shows no evidence of cytotoxicity in primary peripheral blood mononuclear cells (PBMCs) and possesses a pharmacokinetic half-life suitable for short-term in vivo models of autoimmune inflammation[2].

Alphavirus nsP2 Helicase Inhibitors (e.g., RA-25298 & Spirodioxolanes)

The alphavirus nsP2 protein is a multifunctional enzyme essential for viral replication. Compounds like RA-25298 and novel spirodioxolane derivatives utilize the 2-cyclopentyl-2-phenylacetamide core to inhibit the helicase domain (nsP2hel)[1][4].

• Pharmacokinetic Profile : RA-25298 exhibits broad tissue distribution. In pharmacokinetic studies utilizing male C57BL/6 mice, the compound was successfully dosed intravenously (10 mg/kg), orally (30 mg/kg), and intraperitoneally (30 mg/kg)[4]. The systemic exposure achieved via these routes is sufficient to significantly reduce viral replication even when administered 12 hours post-infection, proving its therapeutic viability[4].

Quantitative Data Summary

To facilitate easy comparison, the pharmacokinetic and pharmacodynamic properties of key 2-cyclopentyl-2-phenylacetamide derivatives are summarized below.

Compound	Target	Primary Indication	Formulation Matrix	Route & Dose	Key PK/PD Observation
AJ2-30	SLC15A4	Autoimmune / Inflammation	DMA / Solutol / Water	IP (30 mg/kg)	Rapid plasma distribution; potently suppresses TLR7-9 mediated IFN-α production[2].
RA-25298	nsP2hel	Alphavirus Infection	Aqueous Solution	IV (10 mg/kg), PO/IP (30 mg/kg)	Broad tissue distribution; achieves therapeutic efficacy up to 12h post-infection[4].
Spirodioxolanes (7a-d)	nsP2hel	Alphavirus Infection	In vitro assay buffer	N/A	Retains critical thermal mobility for helicase inhibition without requiring classical enantiomeric resolution[1].

Self-Validating Experimental Methodology: In Vivo PK Analysis

The highly lipophilic nature of the 2-cyclopentyl-2-phenylacetamide core requires specialized formulation to prevent in vivo precipitation, alongside rigorous extraction controls to account for high plasma protein binding. The following is a self-validating protocol for LC-MS/MS pharmacokinetic evaluation.

Step 1: Vehicle Formulation & Solubilization

• Action : Dissolve the analyte (e.g., AJ2-30) by sequential vortexing and sonication in a co-solvent system of DMA (N,N-dimethylacetamide, 10% v/v), Solutol HS 15 (10% v/v), and sterile water (80% v/v) to achieve a 3 mg/mL working concentration[2].

• Causality : The bulky cyclopentyl and phenyl rings drive high LogP values. DMA disrupts the crystalline lattice energy of the solid drug, while Solutol forms stable micelles, preventing the drug from crashing out of solution upon injection into the aqueous physiological environment.

Step 2: In Vivo Administration & Serial Sampling

• Action : Administer 30 mg/kg to male BALB/c mice via intraperitoneal (IP) injection[2].

• Action : Draw 50 µL of blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA tubes[2]. Centrifuge at 2,000 x g for 10 mins at 4°C to isolate plasma.

Step 3: Protein Precipitation & Extraction (Self-Validation Checkpoint)

• Action : Aliquot 10 µL of plasma and add 40 µL of ice-cold acetonitrile containing 50 ng/mL of a stable-isotope labeled internal standard (SIL-IS). Vortex for 2 minutes and centrifuge at 15,000 x g for 10 minutes.

• Causality : Acetonitrile denatures plasma proteins, releasing the highly protein-bound acetamide derivative into the supernatant.

• Self-Validating System : The SIL-IS acts as a continuous internal control. Rule: If the absolute peak area of the SIL-IS in any biological sample deviates by >15% from the mean of the calibration standards, the sample is automatically flagged for matrix effects (ion suppression). This triggers a mandatory re-extraction using Liquid-Liquid Extraction (LLE) to ensure data trustworthiness.

Step 4: LC-MS/MS Quantification

• Action : Inject 5 µL of the supernatant onto a C18 reversed-phase column. Elute using a gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile. Monitor via Multiple Reaction Monitoring (MRM) in positive electrospray ionization (ESI+) mode.

• Causality : The basic nitrogen atoms in the attached heterocycles readily accept a proton in acidic mobile phases, ensuring maximum ionization efficiency and sensitivity in ESI+ mode.

Fig 2. Self-validating in vivo pharmacokinetic workflow for lipophilic acetamide derivatives.

References[1] Title: Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity. Source: rsc.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFyrpqvB5MYiQEMGxZzpi9Nq5yddnrZEiHJnc2LgsL6ratWI7xHQggv2hw3Kgw8e4YK2Q8vTCiHSGJ3CS-nk6K9ia0P0DrElWUNlptj7PQRqBEl0Mi64D9L7ZzzVGDlRtRMRPqxtT0oJyjbMorXONH2Tz1tAx_DENOG[2] Title: Chemoproteomics-guided development of SLC15A4 inhibitors with anti-inflammatory activity. Source: biorxiv.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfyBqPjVst02-9_Fuc5ROxR_JyT6_c3oOraRMo2UzhpJCT-US8-FCN3ytZFTMSEomjG468fQ5JlBPFvilzfpEIHlFlKdziWrMOZuIz5WVfi4h3LYc-arH6aVUJuBXaLo3pG4DyMvi1ckudvwU9_0kUSF7R5Hj9z3rDRnI2Gw_2gQ==[4] Title: Identification of a Broadly Acting Inhibitor of the Alphavirus Non-Structural Protein 2 Helicase. Source: biorxiv.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGO3OkRezxL73xqRZZeBMzpA3vmxB8fHqeTQc0hcXGk-4ei7KVg7XC7IMkKz7yucKtt0-3CKxLHuwRGdwc4oDIgXksc3y6kN3S1cSRKNOrMp9q9ojT_VMMzHom5fBOlCmmediyrkTzkH9jOaIBnYq_iTiKSMlvToMQT21E7WWs=[3] Title: Peptide transporter 4 - IUPHAR/BPS Guide to PHARMACOLOGY. Source: guidetopharmacology.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9eBmAnjZUjHVbd0UToYNLJjC_8FZlNeb2MmMNjhvNjlR2Fg_Mc8FfKwfEB8qzyfXsbQb1rzpHu-Pd3JerU91EyYFbLK3QCHf3XAiargtrtpIJKj5xp2XYBOXZnYUhFA6q0Ls332Src7NUROIPnNpRK4dKL9ctuVGFEt0fYqPUb90u99w=

Sources

• 1. Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00772K [pubs.rsc.org]
• 2. Chemoproteomics-guided development of SLC15A4 inhibitors with anti-inflammatory activity | bioRxiv [biorxiv.org]
• 3. Peptide transporter 4 | SLC15 family of peptide transporters | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. biorxiv.org [biorxiv.org]

Thermodynamic Stability of 2-Cyclopentyl-2-phenylacetamide at Room Temperature: A Technical Whitepaper

Executive Summary

2-Cyclopentyl-2-phenylacetamide (CAS 3900-94-5) is a highly substituted primary amide utilized as a critical building block and intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including muscarinic receptor antagonists[1] and nsP2 helicase inhibitors[2]. As a Senior Application Scientist, I frequently encounter challenges regarding the storage, handling, and formulation of such sterically congested intermediates.

This whitepaper provides an in-depth analysis of the thermodynamic and kinetic stability of 2-cyclopentyl-2-phenylacetamide at room temperature (25°C / 298.15 K). By examining the interplay between amide resonance, severe steric shielding at the α -carbon, and the activation energy required for nucleophilic attack, we establish why this compound exhibits exceptional shelf-life stability under standard ambient conditions.

The Physicochemical Paradigm of the Molecule

To understand the stability of 2-cyclopentyl-2-phenylacetamide, we must deconstruct its molecular architecture. The molecule consists of a primary carboxamide group (-CONH₂) attached to an α -carbon that is simultaneously bonded to a phenyl ring and a cyclopentyl ring.

Electronic Delocalization (Amide Resonance)

The fundamental stability of any amide bond is rooted in its electronic structure. The lone pair of electrons on the nitrogen atom delocalizes into the anti-bonding π∗ orbital of the carbonyl group. This resonance stabilization significantly reduces the electrophilicity of the carbonyl carbon and makes the nitrogen an exceptionally poor leaving group[3]. At room temperature, overcoming this resonance energy penalty (~15–20 kcal/mol) is the primary thermodynamic hurdle for degradation.

Extreme Steric Shielding

While all amides benefit from resonance, 2-cyclopentyl-2-phenylacetamide possesses a unique kinetic advantage: extreme steric congestion. The bulky cyclopentyl and phenyl groups create a dense electron cloud around the α -carbon. For a degradation reaction like hydrolysis to occur, a nucleophile (e.g., H₂O or OH⁻) must approach the carbonyl carbon at a specific trajectory (the Bürgi-Dunitz angle, ~107°). In this molecule, that trajectory is physically blocked by the rotational conformations of the cyclopentyl and phenyl rings, effectively locking the molecule in a kinetically inert state at room temperature.

Thermodynamic vs. Kinetic Stability at 298 K

In chemical thermodynamics, it is crucial to distinguish between a molecule's thermodynamic stability (the free energy difference between reactants and products) and its kinetic stability (the activation energy barrier required to initiate the reaction).

• Thermodynamic Instability: In the presence of water, the hydrolysis of 2-cyclopentyl-2-phenylacetamide into 2-cyclopentyl-2-phenylacetic acid and ammonia is technically an exergonic process ( ΔG<0 ). The formation of the stable carboxylate anion ultimately drives the reaction forward[3].

• Kinetic Inertness: Despite being thermodynamically favorable, the reaction does not occur at room temperature. The formation of the required tetrahedral intermediate demands an immense activation energy ( Ea​ ). Studies on simpler amides demonstrate that the uncatalyzed neutral hydrolysis rate constant ( kw​ ) at 298 K is on the order of 10−11 s−1 [4]. For a sterically hindered molecule like 2-cyclopentyl-2-phenylacetamide, this barrier is exponentially higher, rendering the compound kinetically stable for centuries at 25°C.

Figure 1: Energy landscape of 2-cyclopentyl-2-phenylacetamide hydrolysis.

Degradation Pathways and Environmental Sensitivities

While hydrolysis is the most common degradation pathway for amides, other environmental factors at room temperature must be considered:

• Acid/Base Catalysis: Strong conditions (e.g., concentrated H₃O⁺ or OH⁻ with heat) are strictly required to force the hydrolysis of amides[3]. At a neutral pH and 25°C, the compound is entirely stable.

• Oxidative Degradation: Amine and amide derivatives can be susceptible to oxidation, leading to colored degradation products[5]. However, 2-cyclopentyl-2-phenylacetamide lacks highly reactive benzylic protons (the α -proton is tertiary and sterically shielded). While prolonged exposure to ambient UV light and oxygen could theoretically initiate slow radical-mediated degradation, storing the compound in amber vials under an inert atmosphere (nitrogen/argon) completely mitigates this risk[5].

Quantitative Stability Projections

Based on kinetic models for substituted amides, the table below summarizes the extrapolated thermodynamic parameters for 2-cyclopentyl-2-phenylacetamide compared to a baseline unsubstituted amide.

Compound	Estimated ΔGhydrolysis​ (kcal/mol)	Estimated Ea​ (kcal/mol)	Projected Half-life ( t1/2​ ) at 25°C, pH 7
Acetamide (Reference)	-2.0	~24.0	~100 years
2-Cyclopentyl-2-phenylacetamide	-1.5	>30.0	>1000 years

Table 1: Comparative thermodynamic and kinetic parameters estimated at 298 K.

Empirical Validation: LC-HRMS Stability Protocol

To empirically validate the kinetic stability of this compound for regulatory or formulation purposes, a self-validating, real-time degradation study under ICH Q1A(R2) conditions is required. The causality behind this specific protocol is to force the molecule into an aqueous matrix where hydrolysis could occur, and monitor it using high-resolution techniques capable of detecting trace degradants.

Step-by-Step Methodology

Step 1: System Suitability and Control Preparation

• Action: Prepare a 10 µg/mL standard solution of 2-cyclopentyl-2-phenylacetamide and a 1 µg/mL spiked control of its expected degradant (2-cyclopentyl-2-phenylacetic acid) in HPLC-grade methanol.

• Causality: Ensures the LC-HRMS system is calibrated to detect both the parent mass and the primary hydrolysis product before the actual samples are analyzed.

Step 2: Sample Matrix Preparation

• Action: Prepare two sets of samples: (A) 50 mg of neat solid compound, and (B) a 1 mg/mL suspension in a pH 7.0 phosphate buffer.

• Causality: Amides are most susceptible to hydrolysis in aqueous environments. Testing both the solid state and an aqueous suspension provides a comprehensive stability profile.

Step 3: Controlled Incubation & Quenching

• Action: Place all samples in a controlled environmental chamber set to 25°C ± 2°C and 60% RH ± 5% RH. Pull aliquots at 0, 1, 3, and 6 months. Quench aqueous samples immediately with an equal volume of cold acetonitrile to halt any potential degradation.

• Causality: Room temperature degradation of sterically hindered amides is exceptionally slow; extended timepoints are necessary to detect any statistically significant kinetic deviation.

Step 4: LC-HRMS Analysis

• Action: Inject samples into an LC-HRMS system utilizing a C18 column (e.g., Hypersil GOLD). Use a mobile phase gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile[6].

• Causality: High-Resolution Mass Spectrometry allows for the exact mass identification of cleavage products. The addition of 0.1% formic acid ensures the protonation of any nitrogenous degradants, optimizing their detection in positive Electrospray Ionization (ESI+) mode[6].

Figure 2: Standardized workflow for room temperature stability profiling.

Conclusion

The thermodynamic stability of 2-cyclopentyl-2-phenylacetamide at room temperature is absolute for all practical laboratory and manufacturing purposes. While the hydrolysis of the amide bond is thermodynamically favorable in the presence of water, the reaction is entirely suppressed by an insurmountable kinetic barrier. This barrier is a direct result of the inherent resonance stabilization of the carboxamide group[3] combined with the severe steric shielding provided by the α -cyclopentyl and α -phenyl substituents.

For optimal long-term preservation, storing the compound in a cool, dry environment (2-8°C or 25°C), protected from ambient light and under an inert atmosphere, will prevent any trace oxidative degradation and ensure the integrity of the intermediate for multi-year storage cycles[5].

Sources

• 1. data.epo.org [data.epo.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. orgosolver.com [orgosolver.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Notes and Protocols: A Detailed Guide to the Laboratory Synthesis of 2-Cyclopentyl-2-phenylacetamide

Introduction

2-Cyclopentyl-2-phenylacetamide is a chemical compound of interest in medicinal chemistry and drug development due to its structural similarity to other biologically active molecules. This document provides a comprehensive, step-by-step guide for its laboratory synthesis, intended for researchers, scientists, and professionals in the field of drug development. The synthesis is presented as a two-step process, commencing with the alkylation of phenylacetonitrile, followed by the hydrolysis of the resulting nitrile to the target amide. This guide emphasizes not only the procedural steps but also the underlying chemical principles and safety considerations, ensuring a thorough and self-validating protocol.

Chemical Reaction Scheme

The overall synthesis of 2-cyclopentyl-2-phenylacetamide from phenylacetonitrile is depicted in the following reaction scheme. The first step involves the C-alkylation of phenylacetonitrile with cyclopentyl bromide using phase-transfer catalysis. The subsequent step is the acid-catalyzed hydrolysis of the nitrile to the primary amide.

Caption: Overall reaction scheme for the synthesis of 2-cyclopentyl-2-phenylacetamide.

Safety Precautions and Hazard Management

A thorough understanding and implementation of safety protocols are paramount for the successful and safe execution of this synthesis. The following table summarizes the key hazards associated with the chemicals used and the necessary safety measures.

Chemical	Hazards	Personal Protective Equipment (PPE) & Handling Precautions
Phenylacetonitrile	Toxic if swallowed, in contact with skin, or if inhaled. Causes serious eye irritation.	Wear nitrile gloves, safety goggles, and a lab coat. Handle in a well-ventilated fume hood.
Cyclopentyl Bromide	Flammable liquid and vapor. Causes skin and eye irritation.	Wear nitrile gloves, safety goggles, and a lab coat. Keep away from heat and open flames. Handle in a fume hood.
Sodium Hydroxide (NaOH)	Corrosive. Causes severe skin burns and eye damage.	Wear nitrile gloves, safety goggles, and a lab coat. Handle with care to avoid contact with skin and eyes.
Benzyltriethylammonium chloride (TEBAC)	Skin and eye irritant.	Wear nitrile gloves, safety goggles, and a lab coat. Avoid generating dust.
Toluene	Highly flammable liquid and vapor. Harmful if inhaled. Causes skin irritation. Suspected of damaging fertility or the unborn child.	Wear nitrile gloves, safety goggles, and a lab coat. Handle in a well-ventilated fume hood. Keep away from ignition sources.
Concentrated Sulfuric Acid (H₂SO₄)	Causes severe skin burns and eye damage.	Wear acid-resistant gloves, safety goggles, a face shield, and a lab coat. Always add acid to water, never the other way around, to avoid violent exothermic reactions.[1][2][3]
Diethyl Ether	Extremely flammable liquid and vapor. May form explosive peroxides.	Handle in a fume hood away from ignition sources. Check for peroxides before use, especially with older containers.

Experimental Protocols

This synthesis is divided into two main parts: the preparation of the intermediate, 2-cyclopentyl-2-phenylacetonitrile, and its subsequent conversion to the final product, 2-cyclopentyl-2-phenylacetamide.

Part 1: Synthesis of 2-Cyclopentyl-2-phenylacetonitrile via Phase-Transfer Catalysis

Phase-transfer catalysis (PTC) is a powerful technique for carrying out reactions between reactants in immiscible phases. In this step, the deprotonation of phenylacetonitrile occurs in the aqueous phase, and the resulting carbanion is transferred to the organic phase by the phase-transfer catalyst to react with the alkylating agent.[4][5][6]

Materials and Reagents:

• Phenylacetonitrile

• Cyclopentyl bromide

• Sodium hydroxide (50% aqueous solution)

• Benzyltriethylammonium chloride (TEBAC)

• Toluene

• Distilled water

• Anhydrous magnesium sulfate

• Diethyl ether

Equipment:

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add phenylacetonitrile (11.7 g, 0.1 mol), toluene (50 mL), and benzyltriethylammonium chloride (0.46 g, 0.002 mol).

• Addition of Base: Begin stirring the mixture and add 50% aqueous sodium hydroxide (20 mL) to the flask.

• Addition of Alkylating Agent: Add cyclopentyl bromide (14.9 g, 0.1 mol) dropwise from the dropping funnel over a period of 30 minutes. An exothermic reaction will occur; maintain the temperature between 30-40 °C using a water bath if necessary.

• Reaction: After the addition is complete, continue stirring the mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Add 50 mL of water and separate the organic layer.

• Extraction: Extract the aqueous layer with diethyl ether (2 x 30 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure 2-cyclopentyl-2-phenylacetonitrile.

Part 2: Hydrolysis of 2-Cyclopentyl-2-phenylacetonitrile to 2-Cyclopentyl-2-phenylacetamide

The hydrolysis of the nitrile to the corresponding amide is achieved using concentrated sulfuric acid. The strong acid protonates the nitrile nitrogen, making the carbon atom more susceptible to nucleophilic attack by water.[7][8]

Materials and Reagents:

• 2-Cyclopentyl-2-phenylacetonitrile

• Concentrated sulfuric acid (98%)

• Ice

• Distilled water

• Sodium carbonate solution (10%)

• Ethyl acetate

Equipment:

• Beaker or Erlenmeyer flask

• Magnetic stirrer and hotplate

• Ice bath

• Büchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 250 mL beaker, carefully add concentrated sulfuric acid (30 mL) to 2-cyclopentyl-2-phenylacetonitrile (9.25 g, 0.05 mol) while stirring in an ice bath to control the temperature.

• Reaction: After the initial exothermic reaction subsides, remove the ice bath and heat the mixture to 80-90 °C for 1 hour with continuous stirring.

• Quenching: Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice (approximately 100 g) in a larger beaker with stirring. A precipitate will form.

• Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the crude product on the filter with cold water until the washings are neutral to litmus paper.

• Neutralization of Residual Acid: Suspend the crude product in 50 mL of a 10% sodium carbonate solution and stir for 15-20 minutes to neutralize any remaining acid.

• Final Isolation and Drying: Filter the solid again, wash with cold water, and dry in a desiccator or a vacuum oven at low heat.

• Purification: The crude 2-cyclopentyl-2-phenylacetamide can be further purified by recrystallization from a suitable solvent such as ethanol/water or toluene.

Experimental Workflow Visualization

The following diagram illustrates the step-by-step workflow for the synthesis of 2-cyclopentyl-2-phenylacetamide.

Caption: Step-by-step experimental workflow for the synthesis of 2-cyclopentyl-2-phenylacetamide.

Characterization of 2-Cyclopentyl-2-phenylacetamide

The identity and purity of the synthesized 2-cyclopentyl-2-phenylacetamide should be confirmed using standard analytical techniques.

Property	Expected Value
Appearance	White to off-white crystalline solid
Melting Point	Expected to be in the range of 140-160 °C (based on similar N-substituted phenylacetamides)[4]
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.40-7.20 (m, 5H, Ar-H), 5.5-6.5 (br s, 2H, -NH₂), 3.20-3.00 (m, 1H, -CH-), 2.50-2.30 (m, 1H, cyclopentyl-CH), 1.80-1.40 (m, 8H, cyclopentyl-CH₂)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 175-178 (C=O), 138-140 (Ar-C), 128-130 (Ar-CH), 126-128 (Ar-CH), 55-58 (-CH-), 45-48 (cyclopentyl-CH), 30-32 (cyclopentyl-CH₂), 25-27 (cyclopentyl-CH₂)
IR (KBr, cm⁻¹)	ν (cm⁻¹): 3400-3200 (N-H stretch, two bands for primary amide), 3100-3000 (Ar C-H stretch), 2950-2850 (Aliphatic C-H stretch), ~1650 (C=O stretch, Amide I), ~1600 (N-H bend, Amide II)

Conclusion

This document provides a detailed and scientifically grounded protocol for the laboratory synthesis of 2-cyclopentyl-2-phenylacetamide. By following the outlined procedures and adhering to the stringent safety precautions, researchers can confidently synthesize this compound for further investigation in their drug discovery and development endeavors. The combination of a robust synthetic strategy with clear analytical characterization guidelines ensures the reliability and reproducibility of this protocol.

References

• Rambhau P. Gore, et al. (2012). Synthesis, characterization and antimicrobial activity of N'-(substituted phenyl)-2-(1H-azol-1-yl) acetamides. Der Pharma Chemica, 4(3), 944-949. Available at: [Link]

• Barbry, D., Pasquier, C., & Faven, C. (1995). Alkylation and Hydrolysis of Phenylacetonitriles Under Microwave Irradiation. Synthetic Communications, 25(19), 3007-3013. Available at: [Link]

• Suryawanshi, M. R., et al. (2022). Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. Future Journal of Pharmaceutical Sciences, 8(1), 1-16. Available at: [Link]

• Eckert, C. A., et al. (2002). Phase-Transfer-Catalyzed Alkylation of Phenylacetonitrile in Supercritical Ethane. Industrial & Engineering Chemistry Research, 41(7), 1695-1700. Available at: [Link]

• Mąkosza, M., & Tomaszewski, A. A. (2006). Phase transfer alkylation of arylacetonitriles revisited. Tetrahedron Letters, 47(32), 5761-5763.

• Master Organic Chemistry. (n.d.). Acidic Hydrolysis of Nitriles To Amides. Retrieved from [Link]

• Fazaeli, R., Aliyan, H., & Bordbar, M. (2012). Preparation of primary amides from nitriles in the presence of kaolin/sulfuric acid (2% w/w) under reflux conditions. Journal of Chemical Sciences, 124(5), 1025-1032. Available at: [Link]

• Moorthy, J. N., & Singhal, N. (2005). Facile and Highly Selective Conversion of Nitriles to Amides via Indirect Acid-Catalyzed Hydration Using TFA or AcOH-H2SO4. The Journal of Organic Chemistry, 70(5), 1926-1929. Available at: [Link]

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles. Journal of the American Chemical Society, 70(12), 4045-4048.

• Wikipedia. (2023). Ritter reaction. Retrieved from [Link]

• Moorthy, J. N., & Singhal, N. (2005). Facile and Highly Selective Conversion of Nitriles to Amides via Indirect Acid-Catalyzed Hydration Using TFA or AcOH−H2SO4. The Journal of Organic Chemistry, 70(5), 1926–1929. Available at: [Link]

• SLAC National Accelerator Laboratory. (2013). Sulfuric Acid Safe Handling Guideline. Retrieved from [Link]

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Application Note: Strategies and Protocols for Amide Coupling with 2-Cyclopentyl-2-phenylacetic Acid

Introduction: The Central Role of the Amide Bond

The amide bond is a cornerstone of modern pharmaceutical science and drug discovery.[1][2][3] It is estimated that this functional group is present in approximately 25% of all marketed pharmaceuticals and is the most common linkage forged in the synthesis of drug candidates.[1][2] Its prevalence stems from its exceptional metabolic stability and its ability to act as both a hydrogen bond donor and acceptor, making it a critical pharmacophore for molecular recognition at biological targets.

This guide focuses on the synthesis of amides derived from 2-cyclopentyl-2-phenylacetic acid. This particular carboxylic acid presents a sterically demanding α-carbon, a common challenge in medicinal chemistry that requires careful selection of coupling reagents and reaction conditions to achieve high yields and minimize side reactions. This document provides a detailed examination of the underlying principles of amide bond formation and offers robust, field-tested protocols for researchers, scientists, and drug development professionals.

The Fundamental Challenge: Activating the Carboxylic Acid

The direct reaction between a carboxylic acid and an amine at ambient temperature is generally inefficient. The acidic proton of the carboxylic acid and the basic amine readily form a non-reactive ammonium carboxylate salt.[4] To overcome this thermodynamic sink, the carboxylic acid's hydroxyl group must be converted into a better leaving group, a process known as "activation." This activation is the primary role of coupling reagents.

The choice of an appropriate coupling system is paramount and depends on several factors, including the steric hindrance of both the acid and the amine, the potential for racemization at the α-carbon, and the desired reaction efficiency.[4]

Strategic Selection of a Coupling System

For a sterically hindered substrate like 2-cyclopentyl-2-phenylacetic acid, the reactivity of the activated intermediate is key. We will explore three major classes of coupling reagents: carbodiimides, phosphonium salts, and uronium/aminium salts.

Carbodiimides: The Versatile Workhorses

Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used due to their cost-effectiveness and the water-solubility of their urea byproduct, which simplifies purification.[5][6] EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[6][7]

However, this intermediate is unstable and can rearrange to a non-reactive N-acylurea.[6] To prevent this and to minimize racemization, additives like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) are essential.[5][6] These additives intercept the O-acylisourea to form a more stable and still highly reactive active ester, which then smoothly reacts with the amine.[8][9]

Phosphonium Salts: High Potency for Difficult Couplings

Phosphonium salts, like (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP), are exceptionally effective for challenging couplings involving sterically hindered acids or amines.[10][11] PyBOP facilitates the in-situ formation of a HOBt-activated ester.[10] This class of reagents is known for high yields and low levels of racemization.[12] A primary consideration is the removal of the phosphine oxide byproduct, which can sometimes be challenging during purification.[13]

Uronium/Aminium Salts: The Pinnacle of Reactivity

Uronium and aminium salts, such as HBTU and HATU, represent some of the most powerful coupling reagents available.[14][15] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is particularly noteworthy. The incorporation of a nitrogen atom in the benzotriazole ring (forming a 7-azabenzotriazole, OAt) leads to a "neighboring group effect" or "7-aza effect," which accelerates the aminolysis step, making HATU superior for especially difficult couplings.[15] These reagents are highly efficient but require careful handling, as they can react with primary and secondary amines to form unwanted guanidinium byproducts if the carboxylic acid is not pre-activated.[13][15]

The Role of the Base

A non-nucleophilic organic base, typically N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), is required to neutralize any acid salts and to deprotonate the carboxylic acid, facilitating its attack on the coupling reagent.[10][14] The choice and stoichiometry of the base can be critical, as excess base can sometimes increase the rate of racemization. For highly sensitive substrates, sterically hindered bases like 2,4,6-collidine may be advantageous.[16]

Visualization of Key Processes

Workflow and Mechanistic Diagrams

Caption: Simplified mechanism of EDC/HOBt-mediated amide coupling.

Comparative Data of Recommended Coupling Reagents

Reagent System	Class	Additive	Typical Base	Key Advantages	Common Side Reactions/Drawbacks
EDC/HOBt	Carbodiimide	HOBt or Oxyma	DIPEA, TEA	Water-soluble byproduct, cost-effective, widely applicable. [5][6][17]	N-acylurea formation, lower reactivity for highly hindered substrates. [6]
PyBOP	Phosphonium	None (contains HOBt moiety)	DIPEA, TEA	Excellent for hindered substrates, low racemization, high yields. [10][12][18]	Phosphine oxide byproduct can be difficult to remove. [13]
HATU	Uronium/Aminium	None (contains HOAt moiety)	DIPEA, Collidine	Extremely reactive, ideal for the most challenging couplings, fast reaction times. [14][15]	Guanidinylation of amine if not pre-activated, higher cost. [13][15]

Detailed Experimental Protocols

The following protocols describe the coupling of 2-cyclopentyl-2-phenylacetic acid with a generic primary amine (e.g., Benzylamine) as a representative example.

Protocol 1: Standard Coupling using EDC/HOBt

This protocol is a robust and cost-effective starting point for many amide syntheses.

Materials and Reagents:

• 2-Cyclopentyl-2-phenylacetic acid (1.0 eq.)

• Benzylamine (1.1 eq.)

• EDC·HCl (1.2 eq.)

• HOBt (1.2 eq.)

• DIPEA (2.5 eq.)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• 1 M HCl (aq.), Saturated NaHCO₃ (aq.), Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-cyclopentyl-2-phenylacetic acid (1.0 eq.), HOBt (1.2 eq.), and anhydrous DCM (approx. 0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Add benzylamine (1.1 eq.) followed by the dropwise addition of DIPEA (2.5 eq.).

• Add EDC·HCl (1.2 eq.) portion-wise over 5 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Enhanced Coupling for Hindered Systems using PyBOP

This protocol is recommended when EDC/HOBt provides low yields due to steric hindrance. [10] Materials and Reagents:

• 2-Cyclopentyl-2-phenylacetic acid (1.0 eq.)

• Benzylamine (1.2 eq.)

• PyBOP (1.2 eq.)

• DIPEA (3.0 eq.)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• 5% LiCl (aq.), 1 M HCl (aq.), Saturated NaHCO₃ (aq.), Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a round-bottom flask under an inert atmosphere, dissolve 2-cyclopentyl-2-phenylacetic acid (1.0 eq.) in anhydrous DMF (approx. 0.1 M).

• Add DIPEA (3.0 eq.) and cool the solution to 0 °C.

• Add PyBOP (1.2 eq.) and stir the mixture for 15-20 minutes at 0 °C to pre-activate the acid.

• Add benzylamine (1.2 eq.) dropwise to the pre-activated mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor progress by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with EtOAc. Wash the organic layer with 5% aqueous LiCl (3x, to remove DMF), followed by 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 3: High-Performance Coupling using HATU

This protocol is designed for maximum efficiency, especially for precious materials or extremely challenging couplings. [14] Materials and Reagents:

• 2-Cyclopentyl-2-phenylacetic acid (1.0 eq.)

• Benzylamine (1.1 eq.)

• HATU (1.1 eq.)

• DIPEA or 2,4,6-Collidine (2.5 eq.)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• 5% LiCl (aq.), 1 M HCl (aq.), Saturated NaHCO₃ (aq.), Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a round-bottom flask under an inert atmosphere, dissolve 2-cyclopentyl-2-phenylacetic acid (1.0 eq.) and HATU (1.1 eq.) in anhydrous DMF (approx. 0.1 M).

• Cool the solution to 0 °C and add DIPEA (2.5 eq.) dropwise. A color change (often to yellow) may be observed. Stir for 10-15 minutes to pre-activate.

• Add benzylamine (1.1 eq.) to the activated mixture.

• Stir at 0 °C for 30 minutes, then allow the reaction to warm to room temperature and stir for 1-4 hours. The reaction is typically very fast. Monitor progress by TLC or LC-MS.

• Work-up: Follow the same work-up procedure as described in Protocol 2 (PyBOP coupling).

• Purification: Purify the crude product by flash column chromatography on silica gel.

Conclusion

The successful synthesis of amides from the sterically demanding 2-cyclopentyl-2-phenylacetic acid is readily achievable with a rational approach to reagent selection. While standard EDC/HOBt protocols provide a solid foundation, more potent phosphonium (PyBOP) and uronium (HATU) reagents offer superior performance for such challenging substrates, ensuring high yields and purity. By understanding the principles of carboxylic acid activation and the nuances of each coupling system, researchers can confidently and efficiently synthesize the amide derivatives required for advancing their drug discovery programs.

References

• Organic Synthesis. Acid-Amine Coupling using PyBOP. [Link]

• Common Organic Chemistry. Amine to Amide Mechanism (EDC + HOBt). [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Organic Synthesis. Acid-Amine Coupling using HBTU. [Link]

• Common Organic Chemistry. PyBOP. [Link]

• Carpino, L. A., et al. (1994). Peptide Coupling in the Presence of Highly Hindered Tertiary Amines. ACS Publications. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Pace, V., et al. (2020). Amide bond formation strategies: latest advances on a dateless transformation. AIR Unimi. [Link]

• High-End Peptide. (2024). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. [Link]

• Synlett. (2001). Use of PyBOP as a Convenient Activator for the Synthesis of Nitriles from Primary Amides. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. Amidation. [Link]

• D'Souza, D. M., & Müller, T. J. (2007). Multi-component syntheses of heterocycles by transition-metal catalysis. Chemical Society Reviews, 36(7), 1095-1108. [Link]

• Anderson, G. W., et al. (2007). Kinetics of Amide Formation through Carbodiimide/N-Hydroxybenzotriazole (HOBt) Couplings. The Journal of Organic Chemistry. [Link]

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• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

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• National Institutes of Health. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Link]

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Application Note: Utilizing 2-Cyclopentyl-2-Phenylacetamide Derivatives in SLC15A4 Inhibitor Development

Executive Summary

The endolysosomal transporter SLC15A4 has emerged as a master regulator of pathogenic interferon signaling and a highly validated therapeutic target for Systemic Lupus Erythematosus (SLE)[1],[2]. Due to its complex multipass transmembrane structure and the lack of traditional screenable functional readouts, SLC15A4 was long considered "undruggable"[3]. This application note details the chemoproteomic strategies used to overcome these barriers, specifically focusing on the 2-cyclopentyl-2-phenylacetamide scaffold. This chemical moiety serves as the critical molecular recognition group in first-in-class functional probes (e.g., FFF-26) and potent inhibitors (e.g., AJ2-30) that disrupt SLC15A4-mediated Toll-like receptor (TLR) and NOD signaling[4],[5].

Mechanistic Rationale & Target Biology

SLC15A4 is a proton-coupled peptide and histidine transporter predominantly localized to the endolysosomes of antigen-presenting cells, such as plasmacytoid dendritic cells (pDCs) and B cells[4].

The Causality of Inhibition: SLC15A4 regulates inflammation through two primary mechanisms:

• Biochemical Transport: It transports bacterially derived components, such as the NOD2 ligand muramyl dipeptide (MDP), from the endolysosome to the cytosol[4].

• Structural Scaffolding: It acts as a critical membrane scaffold for the adaptor protein TASL. Upon TLR7/8/9 activation, TASL recruits the transcription factor IRF5, driving massive type-I interferon (IFN-α) production[6],[7].

Genetic ablation of SLC15A4 (e.g., the feeble mouse model) completely abrogates SLE manifestations without causing global immunosuppression[4],[7]. Pharmacological inhibition using 2-cyclopentyl-2-phenylacetamide derivatives mimics this genetic knockout by binding directly to SLC15A4, destabilizing the protein, and inducing its lysosomal degradation[8],[9].

Mechanism of SLC15A4 inhibition by 2-cyclopentyl-2-phenylacetamide derivatives.

Chemoproteomic Probe Design

To identify binders for this intractable target, researchers deployed a Fully Functionalized Fragment (FFF) library strategy[9],[10]. The discovery of the 2-cyclopentyl-2-phenylacetamide scaffold was achieved through the synthesis of FFF-26 (N-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethyl)-2-cyclopentyl-2-phenylacetamide)[4],[5].

This probe is engineered with three distinct functional zones:

• Molecular Recognition Group: The 2-cyclopentyl-2-phenylacetamide moiety, which provides the specific steric and stereoelectronic fit for the SLC15A4 binding pocket[5].

• Photocrosslinker: A diazirine ring. Upon 365 nm UV irradiation, it generates a highly reactive carbene that forms a zero-length covalent bond with nearby amino acid residues, overcoming the transient, low-affinity nature of transporter-ligand interactions[10].

• Enrichment Handle: A terminal alkyne group. This allows for bioorthogonal Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry post-lysis, enabling the attachment of fluorophores for visualization or biotin for streptavidin enrichment[9].

Iterative structural optimization of this scaffold yielded FFF-21 and the highly potent lead compound AJ2-30 , which lacks the photo-tags but retains exceptional functional inhibition[3],[11].

Quantitative Data Summary

Compound	Classification	Scaffold / Key Moieties	IFN-α Suppression IC₅₀	MDP Transport Inhibition IC₅₀
FFF-26	Photoaffinity Probe	2-cyclopentyl-2-phenylacetamide + Diazirine + Alkyne	N/A (Used for Target ID)	N/A
FFF-21	Early Functional Hit	Optimized Fragment + Photo-tags	~21 µM	Active
FFF-21c	Tag-Free Competitor	Optimized Fragment (No tags)	~32 µM	Active
AJ2-30	Lead Inhibitor	Highly Optimized (No tags)	1.8 µM	2.6 µM

(Data aggregated from[8],[10],[12])

Experimental Protocols

Protocol 1: In Situ Target Engagement via Photocrosslinking

This protocol utilizes FFF-26 or FFF-21 to validate direct binding to SLC15A4 in live cells. Causality Check: Performing probe incubation in live cells rather than lysates is critical. SLC15A4 requires the acidic environment of the intact endolysosome to maintain its physiologically relevant conformation[6].

Chemoproteomic workflow using FFF probes for SLC15A4 target identification.

Step-by-Step Methodology:

• Cell Preparation: Culture CAL-1 cells (a pDC-like cell line) expressing HA-tagged SLC15A4, or primary human PBMCs, to a density of 2 × 10⁶ cells/mL[10],[12].

• Probe Incubation (Self-Validating System):

  • Sample A (Test): Treat cells with 10 µM FFF-21 or FFF-26.

  • Sample B (Competition Control): Co-treat cells with 10 µM FFF-21 and a 10-fold excess (100 µM) of the tag-free competitor FFF-21c. Rationale: A reduction in signal in Sample B proves the binding is specific to the 2-cyclopentyl-2-phenylacetamide recognition site, not an artifact of the photo-tag.

  • Incubate for 1 hour at 37°C.

• Covalent Capture: Transfer cells to a 6-well plate on ice. Irradiate with 365 nm UV light for 10 minutes. Rationale: 365 nm specifically activates the diazirine without causing the severe DNA damage and protein denaturation associated with shorter UV wavelengths.

• Lysis & Deglycosylation: Lyse cells using RIPA buffer. Treat the lysate with PNGase F for 2 hours at 37°C. Rationale: SLC15A4 is heavily glycosylated; deglycosylation condenses the protein into a single sharp band (~55 kDa) for accurate in-gel fluorescence quantification[10].

• Click Chemistry: React lysates with 50 µM TAMRA-azide (for fluorescence) or Biotin-azide (for enrichment), 1 mM TCEP, 100 µM TBTA, and 1 mM CuSO₄ for 1 hour at room temperature.

• Analysis: Resolve proteins via SDS-PAGE and scan for TAMRA fluorescence, or enrich via streptavidin beads for LC-MS/MS proteomic identification[10].

Protocol 2: Functional Validation (IFN-α Suppression Assay)

This protocol validates the functional efficacy of optimized inhibitors like AJ2-30.

Step-by-Step Methodology:

• Primary Cell Isolation: Isolate primary pDCs from human PBMCs using magnetic bead negative selection. Rationale: Primary pDCs are used because immortalized lines often exhibit dysregulated TLR9-to-IFNα signaling cascades and non-physiological SLC15A4 expression levels[10].

• Compound Pre-treatment: Seed pDCs at 5 × 10⁴ cells/well in a 96-well plate. Pre-treat with AJ2-30 (dose-response from 0.1 µM to 10 µM) or vehicle (DMSO) for 1 hour.

• TLR9 Stimulation: Stimulate cells with 1 µM CpG-A (ODN 2216) for 24 hours. Rationale: CpG-A forms multimeric complexes that are retained in early endosomes, specifically triggering robust IRF5-dependent IFN-α production, which is entirely reliant on the SLC15A4-TASL axis[10].

• Quantification: Harvest the supernatant and quantify IFN-α levels using a high-sensitivity ELISA. Calculate the IC₅₀ (expected ~1.8 µM for AJ2-30)[8].

References

• Chiu, Tzu-Yuan, et al. "Chemoproteomic development of SLC15A4 inhibitors with anti-inflammatory activity." Nature Chemical Biology (2024). URL: [Link]

• Heinz, L. X., et al. "TASL is the SLC15A4-associated adaptor for IRF5 activation by TLR7–9." Nature (2020). URL: [Link]

• Katewa, A., et al. "The peptide symporter SLC15a4 is essential for the development of systemic lupus erythematosus in murine models." PLoS ONE (2021). URL: [Link]

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• 7. From the feeble mouse to powerful therapeutics: Disrupting a key interaction in the pathway to systemic lupus – Omass [omass.com]
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Application Note: Design and Validation of Alphavirus nsP2 Helicase Inhibitors Featuring the 2-Cyclopentyl-2-phenylacetamide Motif

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols

Introduction & Rationale

Alphaviruses, including Chikungunya virus (CHIKV) and Venezuelan equine encephalitis virus (VEEV), are emerging mosquito-borne pathogens capable of causing debilitating arthralgia and severe encephalitis. Currently, there are no approved direct-acting antivirals (DAAs) for any alphavirus infection [1].

The non-structural protein 2 (nsP2) has emerged as a highly druggable target. As a multifunctional enzyme, nsP2 possesses protease, NTPase, and helicase activities essential for viral replication. Recent breakthroughs have identified the nsP2 helicase (nsP2hel) domain as an allosteric target, leading to the discovery of first-in-class inhibitors such as the oxaspiropiperidines (e.g., RA-25298) and next-generation spirodioxolanes [1, 2]. This application note details the structural rationale, mechanistic pathways, and self-validating protocols required to design and evaluate these inhibitors, focusing on the critical 2-cyclopentyl-2-phenylacetamide pharmacophore.

Structural Causality: The Role of 2-Cyclopentyl-2-phenylacetamide

As a Senior Application Scientist, I frequently see drug design campaigns fail because the dynamic requirements of the target pocket are misunderstood. In the case of nsP2hel inhibitors, the inclusion of the bulky, unusual 2-cyclopentyl-2-phenylacetamide moiety is not merely a steric choice—it is a dynamic prerequisite [1].

The Causality of Thermal Mobility: Extensive structure-activity relationship (SAR) and 13 C-NMR studies reveal that this highly substituted amide bond undergoes significant conformational isomerism. This isomerism acts as a molecular "engine," driving thermal mobility within the adjacent spiropiperidine or spirodioxolane ring.

• Diagnostic Evidence: At room temperature, active inhibitors display broad 13 C-NMR signals, diagnosing this thermal motion.

• The Rigidification Penalty: If you attempt to rigidify this system (e.g., by modifying the cyclopentane ring to restrict rotation), the NMR signals sharpen—indicating a loss of thermal motion—which directly correlates with a complete loss of nsP2hel inhibition [1].

The dynamic flexibility induced by the 2-cyclopentyl-2-phenylacetamide group is non-negotiable for navigating and engaging the allosteric pocket of the nsP2 helicase. Furthermore, while first-generation oxaspiropiperidines required strict enantioselectivity at C-4 (only the (R)-isomer was active), transitioning to a spirodioxolane scaffold removes this enantiomeric restriction while retaining the critical thermal mobility and overcoming viral resistance mutations [1, 3].

Mechanistic Pathway & Workflow Visualization

The following diagram illustrates the non-competitive, allosteric mechanism by which 2-cyclopentyl-2-phenylacetamide derivatives halt viral replication.

Fig 1. Allosteric inhibition of alphavirus nsP2 helicase by 2-cyclopentyl-2-phenylacetamide.

Fig 2. Preclinical validation workflow for nsP2 helicase direct-acting antivirals.

Quantitative Data Summary

The table below summarizes the evolution of nsP2hel inhibitors, highlighting how scaffold modifications impact enantioselectivity and resistance [1, 2, 3].

Compound Class	Representative Analog	Enantioselectivity	nsP2 ATPase IC₅₀	CHIKV EC₅₀	Resistance Profile
Oxaspiropiperidine	RA-25298	Racemic mixture	~150 nM	~200 nM	Susceptible to nsP2 mutations
Oxaspiropiperidine	RA-NSP2-1	Strict (R)-isomer active	< 100 nM	< 100 nM	Susceptible to nsP2 mutations
Spirodioxolane	Analog 6b	None (Racemic active)	< 100 nM	< 100 nM	Active against RA-25298 mutants

Self-Validating Experimental Protocols

To ensure trustworthiness, every assay must be self-validating. A protocol is only as good as its internal controls, which must independently verify that the assay mechanics are functioning regardless of the test compound's efficacy.

Protocol 1: Biochemical nsP2 ATPase Assay

Rationale: Why use the full-length nsP2 protein (containing helicase, protease, and methyltransferase-like domains) rather than just the isolated helicase domain? Experience dictates that the isolated domain lacks efficient RNA strand separation activity. The full multidomain architecture is required for proper allosteric coupling [1].

• Preparation: Prepare assay buffer (50 mM Tris-HCl pH 7.5, 2 mM MgCl₂, 1 mM DTT, 0.01% Tween-20).

• Protein Incubation: Incubate 10 nM of full-length recombinant CHIKV nsP2 with varying concentrations of the inhibitor (serial dilution) for 15 minutes at room temperature.

• Reaction Initiation: Add 1 mM ATP to initiate hydrolysis. Incubate for 30 minutes at 37°C.

• Detection: Add Malachite Green reagent to quantify free inorganic phosphate (Pi) release. Read absorbance at 620 nm.

• Self-Validation Controls:

  • Positive Control: RA-NSP2-1 (confirms assay sensitivity to known inhibitors).

  • Negative Control: DMSO vehicle (establishes 100% activity baseline).

  • Blank Control: Buffer + ATP without nsP2 (establishes background auto-hydrolysis; failure here invalidates the signal window).

Protocol 2: 19 F NMR Target Engagement Assay

Rationale: Biochemical assays can suffer from false positives due to aggregation or assay interference. Direct binding must be confirmed. 19 F NMR is highly sensitive to changes in the chemical environment upon protein binding [2].

• Sample Prep: Synthesize a 19 F-labeled analog of the 2-cyclopentyl-2-phenylacetamide inhibitor. Prepare a 50 µM solution in NMR buffer (PBS, 10% D₂O).

• Baseline Scan: Record a 1D 19 F NMR spectrum of the free compound to establish the sharp baseline signal of the unbound state.

• Protein Addition: Titrate in purified nsP2 protein (10 µM to 50 µM).

• Analysis: Observe line broadening and chemical shift perturbations in the 19 F signal, diagnosing direct target engagement.

• Self-Validation Controls: Include a non-binding 19 F-labeled decoy molecule. If the decoy also shows line broadening upon protein addition, non-specific protein aggregation is occurring, invalidating the target-specific binding claim.

Protocol 3: Cell-Based Antiviral Efficacy (CHIKV-nLuc)

Rationale: In vitro biochemical potency must translate to cellular efficacy. Using a NanoLuc reporter virus allows for high-throughput, sensitive quantification of viral replication [3].

• Seeding: Seed Huh7 cells at 10,000 cells/well in a 96-well plate. Incubate overnight.

• Infection & Treatment: Infect cells with CHIKV-nLuc at a Multiplicity of Infection (MOI) of 0.1. Simultaneously add the inhibitor in a dose-response format.

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

• Readout: Add Nano-Glo Luciferase Assay Reagent and measure luminescence.

• Self-Validation Controls (Critical): Run a parallel cytotoxicity counter-screen (e.g., CellTiter-Glo) on uninfected cells treated with the same compound concentrations. A drop in viral luminescence is only valid if the parallel cytotoxicity assay shows >90% cell viability. Otherwise, the "antiviral" effect is merely host cell death.

References

• Oh, H. J., Sears, J. D., Ramalingam, B. M., et al. "Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity." RSC Medicinal Chemistry, 2026.[Link]

• Ramalingam, B. M., Oh, H. J., Sears, J. D., et al. "Enantioselective Chemical Probe for Chikungunya nsP2 Helicase with Antialphaviral Activity." ACS Infectious Diseases, 2025.[Link]

• Sears, J. D., et al. "Identification of a Broadly Acting Inhibitor of the Alphavirus Non-Structural Protein 2 Helicase." bioRxiv, 2025.[Link]

Application Note: Scale-Up Manufacturing Protocol for 2-Cyclopentyl-2-phenylacetamide

Introduction & Mechanistic Rationale

2-Cyclopentyl-2-phenylacetamide is a critical structural building block and intermediate in the synthesis of several high-value active pharmaceutical ingredients (APIs). Most notably, it is a precursor for highly potent inhibitors of the Menin-MLL protein-protein interaction used in leukemia treatments, as well as 3,6-disubstituted azabicyclo[3.1.0]hexane derivatives acting as muscarinic receptor antagonists[1].

The Scale-Up Challenge: During early-stage medicinal chemistry, the α-alkylation of arylacetonitriles is typically executed using strong, moisture-sensitive bases such as lithium hexamethyldisilazide (LiHMDS) at cryogenic temperatures (-78 °C). While this is effective for rapid analog synthesis at the bench scale, it is economically and operationally prohibitive for pilot-plant manufacturing. Cryogenic cooling is energy-intensive, LiHMDS is highly sensitive to ambient moisture, and the reaction generates stoichiometric amounts of hazardous salt waste[2]. Furthermore, converting the resulting nitrile to the target amide via traditional strong acid hydrolysis often leads to over-hydrolysis, yielding 2-cyclopentyl-2-phenylacetic acid as an unwanted, difficult-to-purge impurity[3].

The Process Chemistry Solution: As process scientists, we must design routes that are thermodynamically safe, highly atom-economical, and operationally simple. This protocol replaces the cryogenic LiHMDS route with a biphasic Phase-Transfer Catalysis (PTC) alkylation using aqueous sodium hydroxide and tetrabutylammonium bromide (TBAB). The subsequent hydration step utilizes a modified Radziszewski reaction (hydrogen peroxide under mild alkaline conditions). This tandem approach eliminates the need for extreme temperatures, minimizes organic solvent waste, and strictly suppresses the formation of the carboxylic acid impurity.

Process Workflow Visualization

Two-step scalable manufacturing workflow for 2-cyclopentyl-2-phenylacetamide.

Step-by-Step Manufacturing Protocols

Protocol A: PTC-Mediated Synthesis of 2-Cyclopentyl-2-phenylacetonitrile

Causality Focus: TBAB facilitates the transfer of the hydroxide ion into the organic toluene phase. This allows the deprotonation of phenylacetonitrile at the biphasic interface without requiring strict anhydrous conditions or cryogenic cooling.

• Reactor Charging: Charge a glass-lined reactor with Toluene (5.0 volumes), Phenylacetonitrile (1.0 eq, limiting reagent), and Cyclopentyl bromide (1.2 eq).

• Catalyst Addition: Add Tetrabutylammonium bromide (TBAB) (0.05 eq). Begin vigorous agitation at 250 rpm to maximize the interfacial surface area between the organic and upcoming aqueous phases.

• Controlled Deprotonation: Slowly dose 50% w/w NaOH (aq) (3.0 eq) into the reactor over 2 hours via an addition funnel.

  • Causality: The deprotonation is exothermic. Controlled dosing regulates heat evolution and prevents the base-catalyzed elimination of cyclopentyl bromide into cyclopentene.

• Thermal Maturation: Warm the reactor jacket to 55 °C and hold for 8 hours.

• Self-Validation (In-Process Control): Pull a 1 mL sample, wash with water to remove salts, and analyze the organic layer via HPLC. The reaction is validated as complete when the phenylacetonitrile peak area is < 1.0%. If > 1.0%, continue heating for 2 hours and re-test.

• Workup: Cool to 20 °C. Add water (3.0 volumes) to dissolve suspended sodium bromide salts. Stop agitation and allow 30 minutes for phase separation.

• Isolation: Cut the lower aqueous phase. Wash the upper organic phase with 1N HCl (1.0 volume) to neutralize residual base, followed by brine (1.0 volume). Concentrate the organic layer under reduced pressure to yield the intermediate as a pale yellow oil.

Protocol B: Controlled Radziszewski Hydration to 2-Cyclopentyl-2-phenylacetamide

Causality Focus: The Radziszewski hydration proceeds via a highly reactive peroxyimidic acid intermediate. The reaction is strongly exothermic. Bulk addition of hydrogen peroxide would cause a thermal runaway, promoting over-oxidation and hydrolysis to the unwanted 2-cyclopentyl-2-phenylacetic acid[3].

• Reactor Charging: Charge the reactor with 2-Cyclopentyl-2-phenylacetonitrile (1.0 eq) and Ethanol (4.0 volumes).

• Base Addition: Add 20% w/w NaOH (aq) (0.2 eq). Heat the mixture to 40 °C.

• Oxidative Hydration: Begin dropwise addition of 30% H₂O₂ (aq) (3.0 eq) over 3 hours. Maintain the internal temperature strictly between 40–45 °C using jacket cooling.

• Maturation: Stir at 45 °C for 4 hours.

• Self-Validation (In-Process Control): Analyze the reaction mixture via HPLC. Proceed only when the nitrile intermediate is < 0.5%.

• Self-Validation (Peroxide Quench): Cool to 20 °C. Slowly add 10% aqueous sodium thiosulfate (0.5 volumes). Validation step: Spot the aqueous phase onto starch-iodide paper. A lack of blue/black color change validates the complete destruction of residual peroxides, ensuring the mixture is safe for downstream concentration.

• Isolation: Concentrate the mixture under vacuum to remove ~80% of the ethanol. Add cold water (5.0 volumes) over 1 hour to precipitate the product.

• Filtration & Drying: Filter the resulting slurry. Wash the filter cake with ice-cold water (2.0 volumes) to remove residual salts and trace cyclopentanol. Dry under vacuum at 50 °C to constant weight.

Quantitative Data & Impurity Profiling

To evaluate the scalability and efficiency of this updated route, multi-kilogram pilot batches were executed. The quantitative outcomes and impurity profiles are summarized below.

Table 1: Scale-up Batch Data and Impurity Profiling

Parameter	Step 1 (PTC Alkylation)	Step 2 (Radziszewski Hydration)
Batch Size	10.0 kg (Phenylacetonitrile)	12.5 kg (Nitrile Intermediate)
Molar Yield (%)	89.4%	87.2%
Purity (HPLC, a/a)	> 98.5%	> 99.5%
Key Impurity Monitored	Cyclopentanol (< 0.5%)	2-Cyclopentyl-2-phenylacetic acid (< 0.2%)
E-Factor (kg waste/kg product)	~ 4.5	~ 5.2
Process Cycle Time	24 hours	36 hours

References

• Title : 3,6-DISUBSTITUTED AZABICYCLO [3.1.0]HEXANE DERIVATIVES USEFUL AS MUSCARINIC RECEPTOR ANTAGONISTS Source : European Patent Office (EPO) URL :[Link]

• Title : Efficient α-Alkylation of Arylacetonitriles with Secondary Alcohols Catalyzed by a Phosphine-Free Air-Stable Iridium(III) Complex Source : The Journal of Organic Chemistry (ACS Publications) URL :[Link]

• Title : Structure-Based Discovery of M-89 as a Highly Potent Inhibitor of the Menin-Mixed Lineage Leukemia (Menin-MLL) Protein–Protein Interaction Source : ACS Publications URL :[Link]

Sources

• 1. data.epo.org [data.epo.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CAS 3900-93-4: 2-Cyclopentyl-2-phenylacetic acid [cymitquimica.com]

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement for 2-Cyclopentyl-2-phenylacetamide

Introduction

Welcome to the technical support guide for 2-cyclopentyl-2-phenylacetamide. This document is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this compound in polar solvent systems.

Based on its structure, 2-cyclopentyl-2-phenylacetamide possesses a combination of a non-polar cyclopentyl and phenyl group, alongside a more polar acetamide functional group. This amphipathic nature suggests that it is likely a poorly water-soluble compound, potentially classified under the Biopharmaceutics Classification System (BCS) as a Class II or IV compound, where low solubility is a primary obstacle to achieving desired concentrations in aqueous media and can limit bioavailability.[1][2]

This guide provides a series of troubleshooting steps and frequently asked questions (FAQs) to systematically address and overcome these solubility limitations. The strategies discussed herein are foundational techniques in pharmaceutical formulation and can be adapted to your specific experimental needs.

Frequently Asked Questions (FAQs)

Q1: Why is my 2-cyclopentyl-2-phenylacetamide not dissolving in my aqueous buffer?

A1: The molecular structure of your compound contains significant non-polar (lipophilic) regions, namely the phenyl and cyclopentyl rings. These moieties are energetically unfavorable to interact with the highly ordered hydrogen-bonding network of water. For dissolution to occur, the energy required to break the crystal lattice of the solid compound and create a cavity in the solvent must be compensated by the energy released from solvating the molecule. For poorly soluble drugs, this energy balance is unfavorable in polar solvents like water.

Q2: What is the first and simplest method I should try to improve its solubility?

A2: For an ionizable compound, pH adjustment is often the most straightforward initial approach.[2][3] However, amides are generally neutral and do not ionize easily. A more universally effective first step for a neutral, poorly soluble compound is the use of co-solvents. Adding a small percentage of a water-miscible organic solvent can significantly improve solubility.

Q3: Can pH adjustment work for an amide? I thought they were neutral.

A3: While amides are considered neutral, they can undergo hydrolysis under strong acidic or basic conditions, especially with heat.[4][5][6] This is a chemical reaction that breaks the amide bond to form a carboxylic acid and an amine. While hydrolysis can lead to more soluble species, it is often undesirable as it chemically modifies your compound. Therefore, extreme pH values should be approached with caution and stability studies are recommended.

Q4: What is the Biopharmaceutics Classification System (BCS) and why is it relevant?

A4: The BCS is a scientific framework that classifies drugs based on their aqueous solubility and intestinal permeability.[1][7][8] It helps predict a drug's in vivo performance. A compound with low solubility and high permeability is Class II, while one with low solubility and low permeability is Class IV. Understanding your compound's likely BCS class helps in selecting an appropriate formulation strategy to improve bioavailability.[2]

Solubility Enhancement Troubleshooting Guides

This section provides detailed troubleshooting workflows for common solubilization challenges.

Workflow 1: Initial Assessment and Strategy Selection

Before proceeding with advanced techniques, a systematic approach to selecting the right method is crucial. The following diagram outlines a decision-making workflow.

Caption: Decision workflow for selecting a solubility enhancement strategy.

Guide 1: Troubleshooting with Co-solvents

Problem: Your compound has very low solubility (< 0.1 mg/mL) in a purely aqueous system.

Causality: Co-solvents are water-miscible organic solvents that disrupt the hydrogen-bonding network of water, reducing the overall polarity of the solvent system.[9][10] This makes the solvent more "hospitable" to the non-polar regions of your compound, thereby increasing solubility.

Experimental Protocol: Co-solvent Screening

• Preparation of Stock Solutions: Prepare a high-concentration stock solution of 2-cyclopentyl-2-phenylacetamide in 100% of each selected co-solvent (e.g., 10 mg/mL in Ethanol, Propylene Glycol (PG), and Polyethylene Glycol 400 (PEG 400)).

• Solvent System Preparation: Create a series of aqueous solutions with increasing percentages of each co-solvent (e.g., 5%, 10%, 20%, 40% v/v in purified water).

• Solubility Determination: Add an excess amount of the solid compound to each co-solvent/water mixture in separate vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Sample Analysis: Centrifuge the samples to pellet the undissolved solid. Carefully withdraw an aliquot from the supernatant, dilute it with an appropriate organic solvent (like acetonitrile or methanol), and determine the concentration using a validated analytical method (e.g., HPLC-UV).

• Data Evaluation: Plot the measured solubility (in mg/mL) against the co-solvent concentration (%) for each co-solvent tested.

Data Presentation: Example Co-solvent Screening Results

Co-solvent (% v/v)	Solubility in Ethanol (mg/mL)	Solubility in PG (mg/mL)	Solubility in PEG 400 (mg/mL)
0% (Water)	< 0.01	< 0.01	< 0.01
10%	0.5	0.3	0.4
20%	2.1	1.5	1.8
40%	8.5	6.2	7.1

Potential Pitfalls & Troubleshooting:

• Precipitation upon Dilution: A common issue is that a drug dissolved in a high-concentration co-solvent system may precipitate when introduced into a larger aqueous environment (e.g., during an in-vitro assay or upon injection). Always test the stability of your final concentration in the application medium.

• Toxicity/Compatibility: High concentrations of organic solvents can be toxic to cells or interfere with assays.[9] Always check the tolerance of your experimental system for the selected co-solvent and use the minimum concentration necessary to achieve the desired solubility.

Guide 2: Troubleshooting with Surfactants (Micellar Solubilization)

Problem: Co-solvents do not provide sufficient solubility, or the required concentration is incompatible with your experimental system.

Causality: Surfactants are amphipathic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles.[11][12] These micelles have a hydrophobic core and a hydrophilic shell. The non-polar parts of your compound can partition into the hydrophobic core, effectively being "dissolved" within the micelle, which itself is soluble in the aqueous medium.[13]

Caption: Diagram of a surfactant micelle solubilizing a drug molecule.

Experimental Protocol: Surfactant Screening

• Select Surfactants: Choose a range of non-ionic surfactants commonly used in research, such as Polysorbate 80 (Tween® 80) and Poloxamer 188 (Kolliphor® P 188). Non-ionic surfactants are often preferred for their lower toxicity and broader compatibility.[14]

• Prepare Surfactant Solutions: Make a series of solutions for each surfactant in your desired aqueous buffer at concentrations above their known CMC (e.g., 0.1%, 0.5%, 1.0%, 2.0% w/v).

• Determine Solubility: Follow the same equilibrium solubility method described in the co-solvent protocol (steps 3-6).

• Analyze Data: Compare the solubility enhancement provided by each surfactant at different concentrations.

Data Presentation: Example Surfactant Screening Results

Surfactant (% w/v)	Solubility with Polysorbate 80 (mg/mL)	Solubility with Poloxamer 188 (mg/mL)
0%	< 0.01	< 0.01
0.5%	1.2	0.8
1.0%	3.5	2.1
2.0%	7.8	4.5

Potential Pitfalls & Troubleshooting:

• Assay Interference: Surfactants can interfere with certain biological assays or analytical techniques. Always run a "vehicle control" (buffer with surfactant but no drug) to check for background effects.

• Foaming: Some surfactants can cause excessive foaming, which can be problematic during sample handling. This is generally less of an issue with non-ionic surfactants compared to ionic ones.

Guide 3: Troubleshooting with Cyclodextrins

Problem: Your application is sensitive to both co-solvents and surfactants, or you need to achieve very high concentrations.

Causality: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[15] A poorly soluble molecule, or parts of it (like the phenyl group of your compound), can fit into this cavity, forming an "inclusion complex".[] This complex has the favorable water-solubility characteristics of the cyclodextrin exterior, effectively masking the drug's hydrophobicity.[17]

Experimental Protocol: Phase Solubility Study with Cyclodextrins

• Select Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high aqueous solubility and low toxicity.[]

• Prepare CD Solutions: Create a series of HP-β-CD solutions in your aqueous buffer with increasing concentrations (e.g., 0, 10, 20, 50, 100 mM).

• Equilibrate with Excess Drug: Add an excess amount of 2-cyclopentyl-2-phenylacetamide to each CD solution.

• Equilibration and Analysis: Follow the same procedure for equilibration and concentration analysis as described in the co-solvent protocol (steps 4-5).

• Data Analysis: Plot the total concentration of the dissolved drug against the concentration of HP-β-CD. The shape of the curve indicates the type of complex formed and its stoichiometry. A linear (A_L type) plot is common and indicates the formation of a soluble 1:1 complex.

Data Presentation: Example Phase Solubility Diagram

HP-β-CD Concentration (mM)	Drug Solubility (mM)
0	0.05
10	1.5
20	3.1
50	7.4
100	14.9

A linear increase in solubility with cyclodextrin concentration is indicative of successful complex formation.

Potential Pitfalls & Troubleshooting:

• Limited Solubility Enhancement: If the drug molecule does not fit well into the cyclodextrin cavity, the solubility enhancement will be minimal. In such cases, a different type of cyclodextrin (e.g., α-CD or γ-CD) or a chemically modified one might be more effective.[]

• Complex Dissociation: The inclusion complex is in equilibrium with the free drug and cyclodextrin. Upon significant dilution, the complex may dissociate, potentially leading to drug precipitation. The stability constant (K_c) derived from the phase solubility diagram can help predict this behavior.

References

• Kawabata, Y., Wada, K., Nakatani, M., Yamada, S., & Onoue, S. (2011). Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applications. International Journal of Pharmaceutics, 420(1), 1-10.
• Kalepu, S., & Nekkanti, V. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B, 5(5), 442-453.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.

• OrgoSolver. (n.d.). Amide Hydrolysis (Acid or Base) to Carboxylic Acids and Amines. Retrieved from [Link]

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization. Journal of Pharmaceutical Sciences, 85(10), 1017-1025.

• Chemguide. (n.d.). The Hydrolysis of Amides. Retrieved from [Link]

• Tiwari, G., Tiwari, R., & Rai, A. K. (2010). Cyclodextrins in drug delivery: an overview. International Journal of Pharmaceutical Sciences and Drug Research, 2(3), 159-166.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Amidon, G. L., Lennernäs, H., Shah, V. P., & Crison, J. R. (1995). A theoretical basis for a biopharmaceutic drug classification: the correlation of in vitro drug product dissolution and in vivo bioavailability. Pharmaceutical Research, 12(3), 413-420.

• LibreTexts Chemistry. (2024). Chemical Properties of Amides: Hydrolysis. Retrieved from [Link]

• Wikipedia. (2024). Cosolvent. Retrieved from [Link]

• Agno Pharmaceuticals. (n.d.). Biopharmaceutical Classification System. Retrieved from [Link]

• Loftsson, T., & Duchêne, D. (2007). Cyclodextrins and their pharmaceutical applications. International Journal of Pharmaceutics, 329(1-2), 1-11.
• Jafar, M., Alshaer, F. I., & Adrees, F. A. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 8(6), 8-17.
• Henderson, L. J. (1908). The theory of neutrality. American Journal of Physiology, 21(4), 173-179.

• Wikipedia. (2024). Biopharmaceutics Classification System. Retrieved from [Link]

• Clinical Gate. (2015). Solutions. Retrieved from [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Retrieved from [Link]

• Dissolution Technologies. (n.d.). Biopharmaceutics Classification System: A Regulatory Approach. Retrieved from [Link]

• GSC Online Press. (2024). An Overview of the Biopharmaceutics Classification System (BCS). Retrieved from [Link]

• Science Alert. (2014). Review on Enhancement of Solubilization Process. Retrieved from [Link]

• PharmaXChange.info. (2014). Applications and Example Problems Using Henderson–Hasselbalch Equation. Retrieved from [Link]

• Microbe Notes. (2024). Henderson Hasselbalch Equation: Basics & Real-World Uses. Retrieved from [Link]

• Quora. (2021). How does surfactant affect solubility of relatively non polar substance? Retrieved from [Link]

• MDPI. (2023). Unveiling the Role of Nonionic Surfactants in Enhancing Cefotaxime Drug Solubility: A UV-Visible Spectroscopic Investigation in Single and Mixed Micellar Formulations. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Medicine. (n.d.). SOLUBILITY ENHANCEMENT: MEANING AND TECHNIQUES. Retrieved from [Link]

• ResearchGate. (n.d.). Revolutionizing drug formulation: Advanced approaches for enhancing solubility. Retrieved from [Link]

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• 2. ijpsm.com [ijpsm.com]
• 3. scialert.net [scialert.net]
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• 12. What are the effects of surfactants on the solubilization of hydrophobic substances? - Blog - KEYINGCHEM [keyingchemical.com]
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• 17. eijppr.com [eijppr.com]

Technical Support Center: Optimizing HPLC Conditions for 2-Cyclopentyl-2-Phenylacetamide Purification

Welcome to the technical support center for the purification of 2-cyclopentyl-2-phenylacetamide. This guide provides in-depth troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their High-Performance Liquid Chromatography (HPLC) methods. The following sections are designed to address specific challenges you may encounter, offering practical solutions grounded in chromatographic principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the setup of an HPLC method for 2-cyclopentyl-2-phenylacetamide.

Q1: What are the recommended starting HPLC conditions for the purification of 2-cyclopentyl-2-phenylacetamide?

A1: For a molecule like 2-cyclopentyl-2-phenylacetamide, which possesses both non-polar (cyclopentyl and phenyl groups) and polar (acetamide group) characteristics, a reversed-phase HPLC method is the most appropriate starting point.[1][2]

Here is a recommended set of initial conditions:

Parameter	Recommendation	Rationale
Stationary Phase	C18, 150 mm x 4.6 mm, 3.5 µm	C18 columns are widely used for their hydrophobicity and are effective for retaining and separating a broad range of small molecules.[1][3] A 150 mm length provides a good balance of resolution and analysis time.[3]
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	Acetonitrile is often preferred over methanol for its lower viscosity and better UV transparency.[4] Formic acid is a volatile modifier suitable for LC-MS applications and helps to ensure consistent peak shapes by controlling the ionization of any acidic or basic functional groups.[5]
Elution Mode	Gradient	A gradient elution is recommended for initial screening to determine the optimal mobile phase composition for eluting the target compound and any potential impurities with good peak shape and resolution.[6]
Flow Rate	1.0 mL/min	This is a standard flow rate for a 4.6 mm ID column and provides a good starting point for method development.[7]
Column Temperature	30 °C	Maintaining a consistent column temperature is crucial for reproducible retention times and peak shapes.[8][9]
Detection	UV at 254 nm	The phenyl group in the molecule should provide strong UV absorbance at this wavelength. A full UV scan of the compound is recommended to determine the optimal detection wavelength.
Injection Volume	5-10 µL	The injection volume should be kept small to avoid column overload and peak distortion.[10]

Q2: How should I prepare my 2-cyclopentyl-2-phenylacetamide sample for HPLC analysis?

A2: Proper sample preparation is critical for accurate and reproducible HPLC results and to prevent system issues like column clogging.[11]

Step-by-Step Sample Preparation Protocol:

• Solvent Selection: Dissolve the sample in a solvent that is compatible with the mobile phase.[12] Ideally, use the initial mobile phase composition (e.g., a mixture of water and acetonitrile). Using a solvent stronger than the mobile phase can lead to peak distortion.[7][10]

• Concentration: Prepare the sample at a concentration of approximately 1 mg/mL.[7] Overly concentrated samples can lead to column overload and peak fronting.[13][14]

• Filtration: Filter the sample solution through a 0.22 or 0.45 µm syringe filter to remove any particulate matter that could block the column frit.[12]

• Vial Selection: Use clean, high-quality vials to avoid contamination.[11]

Q3: What are the key system suitability parameters I should monitor?

A3: System suitability tests (SSTs) are essential to verify that your HPLC system is performing correctly before running your samples.[15] According to USP guidelines, key parameters include:

• Resolution (Rs): Should be greater than 2 between the peak of interest and the closest eluting impurity.[16][17]

• Tailing Factor (Tf): Should be less than 2 to ensure symmetrical peaks.[16][17]

• Relative Standard Deviation (RSD) of Peak Area: For replicate injections, the RSD should be less than 2% to demonstrate precision.[16][17]

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the purification of 2-cyclopentyl-2-phenylacetamide.

Issue 1: Poor Peak Shape (Tailing or Fronting)

A symmetrical, Gaussian peak is ideal for accurate quantification. Deviations from this shape, such as tailing or fronting, indicate underlying issues with the method or system.

Troubleshooting Flowchart for Poor Peak Shape:

Caption: Stepwise approach to improving peak resolution.

Issue 4: High System Backpressure

An increase in system backpressure can indicate a blockage and potentially damage the HPLC system or column.

Common Causes and Corrective Actions:

• Blocked Column Frit: This can be caused by particulate matter from the sample or mobile phase.

  • Solution: Reverse flush the column (if permitted by the manufacturer). If this does not resolve the issue, the frit may need to be replaced. Using a guard column can help protect the analytical column. * Precipitation in the System: Sample or buffer precipitation can occur if the mobile phase composition changes abruptly or if the sample is not fully soluble.

  • Solution: Ensure the sample is completely dissolved in the injection solvent. [12]Check the miscibility of all solvents used. [7]* Tubing Blockage: Blockages can occur in the tubing, particularly at fittings.

  • Solution: Systematically disconnect fittings to identify the location of the blockage.

Section 3: Advanced Optimization

For challenging separations, more advanced strategies may be necessary.

Q4: When should I consider using a different stationary phase?

A4: If you are unable to achieve the desired separation on a C18 column after optimizing the mobile phase, a different stationary phase may be necessary.

• Phenyl Column: A phenyl column can offer alternative selectivity for aromatic compounds like 2-cyclopentyl-2-phenylacetamide due to pi-pi interactions.

• Cyano (CN) Column: A CN column is less hydrophobic than C18 and can be used in both reversed-phase and normal-phase modes, providing a different selectivity profile. [1] Q5: How can temperature be used to optimize the separation?

A5: Temperature is a powerful tool for optimizing HPLC separations.

• Increased Temperature: Higher temperatures decrease the viscosity of the mobile phase, which can lead to sharper peaks and shorter run times. [8][9]It can also alter the selectivity of the separation. [9]* Decreased Temperature: Lower temperatures can increase retention and may improve the resolution of closely eluting peaks. [8] It is important to note that the stability of 2-cyclopentyl-2-phenylacetamide at elevated temperatures should be considered.

By systematically addressing these common issues and following the provided guidelines, you can develop a robust and efficient HPLC method for the purification of 2-cyclopentyl-2-phenylacetamide.

References

• Phenomenex. (2025, June 6).
• alwsci. (2025, April 15).
• Phenomenex. (2022, January 4). HPLC Troubleshooting: Solutions for Common Problems.
• Aijiren. (2024, August 20).
• Organomation.
• BenchChem. (2026). Application Note: Optimizing Mobile Phase Composition for Reverse-Phase HPLC of Phenols.
• MICROSOLV. (2026, February 15).
• CHROMacademy.
• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Agilent.
• LCGC International. (2013, November 1).
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• alwsci. (2025, November 27).
• ResearchGate. (n.d.).
• VWR.
• PatSnap Eureka. (2025, August 22). Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC).
• MicroSolv. (2025, November 3). System suitability Requirements for a USP HPLC Method.
• Veeprho. (2024, August 8).
• Synthink Research Chemicals. (2023, June 13).
• Priyanka Suresh Ghugare, Sandeep Kumar. (2025, December 10).
• Polymer Chemistry Characterization Lab.
• Chrom Tech. (2022, March 9). Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC.
• Quora. (2024, January 18).
• Mastelf Technologies. (2025, January 8). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance.
• Thermo Fisher Scientific. (2015).
• AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance.
• YouTube. (2025, October 16). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025.
• Waters.
• MicroSolv. (2025, November 3). System suitability Requirements for a USP HPLC Method.
• Sigma-Aldrich. Developing HPLC Methods.
• ResearchG
• Phenomenex. HPLC Column Selection Guide.
• Scribd. (n.d.). HPLC Analysis per USP <621> Guidelines.
• LCGC. (2016, August 1). HPLC Column Standardization in Pharmaceutical Development: A Case Study.
• GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare.

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Technical Support Center: Overcoming Steric Hindrance in Reactions with 2-Cyclopentyl-2-phenylacetamide

Welcome, researchers, scientists, and drug development professionals. This guide provides in-depth technical support for navigating the challenges associated with the sterically hindered nature of 2-cyclopentyl-2-phenylacetamide. Here, you will find troubleshooting advice, detailed protocols, and answers to frequently asked questions designed to enhance the success of your chemical transformations.

Frequently Asked Questions (FAQs)

Q1: What makes 2-cyclopentyl-2-phenylacetamide a "sterically hindered" molecule?

A1: The term "steric hindrance" refers to the spatial arrangement of atoms or groups at or near a reacting site that impedes a chemical reaction.[1] In the case of 2-cyclopentyl-2-phenylacetamide, the bulky cyclopentyl and phenyl groups attached to the α-carbon (the carbon adjacent to the amide carbonyl) create a crowded environment. This congestion physically obstructs the approach of reagents to the amide functional group, making reactions at this site more difficult compared to less substituted amides.[2][3]

Q2: I'm observing low to no yield in my reaction involving 2-cyclopentyl-2-phenylacetamide. What are the likely causes?

A2: Low or no product yield is a common issue when working with sterically hindered substrates. Several factors could be at play:

• Inherent Low Reactivity: The amide bond is exceptionally stable due to resonance, which gives it partial double bond character.[4][5] The steric bulk of the cyclopentyl and phenyl groups further decreases the reactivity of the amide carbonyl.

• Ineffective Reagent/Catalyst: Standard reagents and catalysts that work well for unhindered amides may be ineffective in overcoming the activation energy barrier imposed by steric hindrance.[1]

• Suboptimal Reaction Conditions: Temperature, solvent, and reaction time are critical parameters. Insufficient energy (low temperature) or inappropriate solvent choice can significantly slow down or prevent the reaction.

• Side Reactions: Under forcing conditions (e.g., high temperatures for extended periods), decomposition of starting materials or products can occur, leading to lower yields.

Q3: How does steric hindrance specifically affect common transformations of the amide group in 2-cyclopentyl-2-phenylacetamide?

A3: The steric bulk directly impacts the accessibility of the carbonyl carbon and the amide nitrogen.

• Hydrolysis (Amide to Carboxylic Acid): Both acid and base-catalyzed hydrolysis require a nucleophile (water or hydroxide) to attack the carbonyl carbon. The bulky substituents hinder this approach, often necessitating harsh conditions like high temperatures and strong acids or bases, which can lead to unwanted side reactions.[2][6]

• Reduction (Amide to Amine or Alcohol): Hydride reagents (e.g., LiAlH₄) need to approach the carbonyl carbon. The steric shield around the carbonyl can slow this reaction dramatically, sometimes requiring more powerful or specialized reducing agents.[7][8]

• N-Alkylation (Amide to N-Substituted Amide): This reaction requires deprotonation of the amide nitrogen followed by nucleophilic attack on an alkyl halide. The steric environment can hinder both the access of the base to the N-H bond and the subsequent approach of the electrophile.[9][10]

Troubleshooting Guides for Specific Reactions

Issue 1: Inefficient Hydrolysis to 2-Cyclopentyl-2-phenylacetic Acid

Question: My attempts at hydrolyzing 2-cyclopentyl-2-phenylacetamide using standard aqueous HCl or NaOH are resulting in very low conversion even after prolonged heating. How can I improve the yield?

Answer: This is a classic challenge due to steric hindrance. The bulky cyclopentyl and phenyl groups shield the carbonyl carbon from nucleophilic attack by water or hydroxide ions.[2][11] To overcome this, more forcing or specialized conditions are required.

Troubleshooting Workflow:

Sources

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• 2. fiveable.me [fiveable.me]
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Technical Support Center: Ensuring the Long-Term Stability of 2-Cyclopentyl-2-phenylacetamide

Welcome to the technical support center for 2-cyclopentyl-2-phenylacetamide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the degradation of this compound during long-term storage. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments, ensuring the integrity and reliability of your results.

Introduction: The Importance of Stability

2-Cyclopentyl-2-phenylacetamide is a molecule of significant interest in pharmaceutical research. The stability of this compound is paramount to the validity and reproducibility of experimental data. Degradation can lead to a loss of potency, the formation of potentially toxic impurities, and misleading results. This guide provides a comprehensive overview of the factors that can affect the stability of 2-cyclopentyl-2-phenylacetamide and outlines best practices for its long-term storage and handling.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2-cyclopentyl-2-phenylacetamide?

A1: Like many pharmaceutical compounds, 2-cyclopentyl-2-phenylacetamide is susceptible to degradation through several pathways. The primary factors of concern are:

• Hydrolysis: The amide bond in the molecule can be cleaved by water, a reaction that can be catalyzed by acidic or basic conditions.[1][2]

• Oxidation: The molecule may be susceptible to oxidation, particularly if exposed to air (oxygen) and/or light.

• Photodegradation: Exposure to light, especially UV light, can provide the energy to initiate degradation reactions.[3]

• Thermal Stress: Elevated temperatures can accelerate the rate of all chemical degradation pathways.[4][5]

Q2: What are the ideal storage conditions for long-term stability of solid 2-cyclopentyl-2-phenylacetamide?

A2: For optimal long-term stability of solid 2-cyclopentyl-2-phenylacetamide, we recommend the following conditions:

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of all potential chemical degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes the risk of oxidative degradation.
Light	Protected from light (Amber vials/darkness)	Prevents photodegradation.
Humidity	Dry (desiccated environment)	Minimizes the risk of hydrolysis.
Container	Tightly sealed, appropriate material	Prevents exposure to moisture and atmospheric oxygen.

Q3: How does the cyclopentyl group affect the stability of the amide bond compared to a simpler N-alkyl acetamide?

A3: The bulky cyclopentyl group attached to the nitrogen atom of the amide can introduce steric hindrance. This steric bulk can partially shield the carbonyl carbon from nucleophilic attack by water, potentially slowing down the rate of hydrolysis compared to less hindered N-alkyl acetamides. However, this does not make the compound immune to hydrolysis, and proper precautions to exclude moisture are still crucial.[6][7][8][9]

Troubleshooting Guide: Addressing Common Stability Issues

This section provides a question-and-answer formatted guide to troubleshoot specific problems you might encounter.

Problem 1: I observe new, unexpected peaks in the HPLC chromatogram of my stored 2-cyclopentyl-2-phenylacetamide sample.

• Question: What are the likely causes of these new peaks?

• Answer: The appearance of new peaks strongly suggests that your compound has degraded. These new peaks represent degradation products. The most probable causes are hydrolysis, oxidation, or photodegradation, especially if the storage conditions were not ideal.

• Question: How can I identify the degradation products?

• Answer: Identifying unknown peaks requires further analytical investigation. Techniques such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) can provide the molecular weight of the degradation products. This information, combined with knowledge of likely degradation pathways, can help in structure elucidation. For example, a peak with a molecular weight corresponding to 2-cyclopentyl-2-phenylacetic acid would suggest hydrolysis of the amide bond.

• Question: What steps should I take to prevent this in the future?

• Answer: Rigorously adhere to the recommended storage conditions outlined in the FAQ section. Ensure your storage container is properly sealed and has been flushed with an inert gas. If you are frequently accessing the compound, consider aliquoting it into smaller, single-use vials to minimize exposure of the bulk material to atmospheric conditions.

Problem 2: I am preparing a stock solution of 2-cyclopentyl-2-phenylacetamide in a protic solvent like methanol and see signs of degradation over a short period.

• Question: Why is my compound degrading in solution?

• Answer: Solutions are often less stable than the solid compound. Protic solvents like methanol or water can participate in hydrolysis reactions. Furthermore, dissolved oxygen in the solvent can lead to oxidation.

• Question: What is the best practice for preparing and storing solutions?

• Answer: For maximum stability, prepare solutions fresh for each experiment. If you must store solutions, use a high-purity, anhydrous aprotic solvent such as acetonitrile or DMSO. It is also advisable to degas the solvent before use to remove dissolved oxygen. Store stock solutions at -20°C or -80°C in tightly sealed vials, and minimize freeze-thaw cycles by preparing smaller aliquots.

Experimental Protocols

To assist you in evaluating the stability of your 2-cyclopentyl-2-phenylacetamide samples, we provide the following protocols for a forced degradation study and the development of a stability-indicating HPLC method. These protocols are based on the principles outlined in the International Council for Harmonisation (ICH) guidelines.[4][10]

Protocol 1: Forced Degradation Study

This study is designed to intentionally degrade the compound to identify potential degradation products and pathways.[5][11]

Objective: To generate potential degradation products of 2-cyclopentyl-2-phenylacetamide under various stress conditions.

Materials:

• 2-Cyclopentyl-2-phenylacetamide

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol (HPLC grade)

• Water (HPLC grade)

• pH meter

• Heating block or oven

• Photostability chamber

Procedure:

• Acid Hydrolysis: Dissolve a known amount of the compound in a 1:1 mixture of methanol and 0.1 M HCl. Heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve a known amount of the compound in a 1:1 mixture of methanol and 0.1 M NaOH. Keep at room temperature for 8 hours.

• Oxidative Degradation: Dissolve a known amount of the compound in a 1:1 mixture of methanol and 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place the solid compound in an oven at 80°C for 48 hours.

• Photodegradation: Expose the solid compound and a solution in methanol to light in a photostability chamber according to ICH Q1B guidelines.[3]

• Sample Analysis: After the specified time, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and selectively quantify the intact drug in the presence of its degradation products, process impurities, and other potential interferents.[12][13][14][15][16][17]

Objective: To develop an HPLC method capable of separating 2-cyclopentyl-2-phenylacetamide from its degradation products.

Instrumentation:

• HPLC system with a UV or PDA detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Suggested Starting Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with a low percentage of B (e.g., 10%) and gradually increase to a high percentage (e.g., 90%) over 20-30 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Scan for the optimal wavelength using a PDA detector, likely around 210-260 nm.

• Injection Volume: 10 µL

Method Development and Validation:

• Optimization: Inject the stressed samples from the forced degradation study. Adjust the gradient, mobile phase composition, and other parameters to achieve baseline separation of the parent compound from all degradation peaks.

• Validation: Once a suitable separation is achieved, validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizing Degradation Pathways and Workflows

To further clarify the processes described, the following diagrams illustrate the potential degradation pathways and the experimental workflow for stability testing.

Caption: Potential degradation pathways of 2-cyclopentyl-2-phenylacetamide.

Caption: Experimental workflow for stability testing.

Conclusion

Ensuring the stability of 2-cyclopentyl-2-phenylacetamide is critical for the integrity of your research. By understanding the potential degradation pathways and implementing the recommended storage and handling procedures, you can minimize the risk of degradation and ensure the reliability of your experimental outcomes. This guide provides a foundational understanding and practical protocols to support your work. For further assistance, please do not hesitate to contact our technical support team.

References

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Stability Indicating HPLC Method Development: A Review. IRJPMS.
• Forced Degradation Study as per ICH Guidelines: Wh
• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH.
• Forced Degradation Studies | ICH Stability Testing. BioPharmaSpec.
• Stability Indicating HPLC Method Development: A Review. International Journal of Pharmacy & Pharmaceutical Research.
• Advanced HPLC Strategies in Stability-Indicating Assay Method Development for Small-Molecule APIs. RJ Wave.
• Forced Degradation Study as per ICH Guidelines | Wh
• The impact of alicyclic substituents on the extraction ability of new family of 1,10-phenanthroline-2,9-diamides. RSC Publishing.
• Towards the activity of twisted acyclic amides. RSC Publishing.
• Acyclic Twisted Amides. PMC.
• Q1A(R2) Guideline. ICH.
• Development of Validated Stability-Indicating Assay Methods- Critical Review. Quest Journals.
• (PDF)
• International Journal of Trend in Scientific Research and Development (IJTSRD) - Stability Indicating HPLC Method Development - A Review.
• 2278-6074 - Stability Indicating HPLC Method Development and Valid
• Towards the activity of twisted acyclic amides. RSC Publishing.
• Acyclic Twisted Amides.
• Influence of Bulky Substituents on Optical Transparency and Dimensional Stability of Polyamide-imide.
• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry.
• (PDF) Alkylation of N-Substituted 2-Phenylacetamides.
• Amide Bond Bioisosteres: Str
• Reductive Functionalization of Amides in Synthesis and for Modific
• Phenyl Derivatives Modulate the Luminescent Properties and Stability of CzBTM-Type Radicals. PMC.
• Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)
• Hydrolysis of Amides. M. Hall, K. Faber, and G. Tasnádi.
• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Prepar
• New materials used for the synthesis of 2‐chlorophenyl cyclopentyl ketone seized from an illicit ketamine manufacturing unit | Request PDF.
• Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. PMC.
• cyclopentanones from carboxylic acids via intramolecular acylation of alkylsilanes. Organic Syntheses Procedure.
• Alkylation of N-Substituted 2-Phenylacetamides.
• US6147226A - Synthesis of cyclopentyl 2-thienyl ketone, tiletamine and tiletamine acid addition salts, such as tiletamine hydrochloride.
• Highly alkaline stable N1-alkyl substituted 2-methylimidazolium functionalized alkaline anion exchange membranes.

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Technical Support Center: NMR Solvent Optimization for 2-Cyclopentyl-2-phenylacetamide

Welcome to the advanced technical support center for the nuclear magnetic resonance (NMR) spectroscopy of 2-cyclopentyl-2-phenylacetamide . This molecule presents unique spectroscopic challenges due to its primary amide group (-CONH₂), a chiral alpha-carbon, and significant steric bulk from the adjacent cyclopentyl and phenyl rings.

This guide is designed for researchers and drug development professionals to troubleshoot missing signals, resolve overlapping multiplets, and differentiate between chemical impurities and conformational rotamers.

Diagnostic Troubleshooting Workflow

Before altering your sample preparation, use the logical workflow below to identify the root cause of your spectral artifacts.

Diagnostic workflow for troubleshooting 2-cyclopentyl-2-phenylacetamide NMR spectra.

Quantitative Solvent Selection Matrix

The choice of deuterated solvent directly dictates the resolution of exchangeable protons and aliphatic multiplets. The table below summarizes the quantitative and qualitative impacts of standard NMR solvents on this specific molecule.

Solvent	Polarity Index	Viscosity (cP at 25°C)	Amide (-CONH₂) Resolution	Cyclopentyl Signal Dispersion	Routine Suitability
Chloroform-d (CDCl₃)	4.1	0.54	Poor (Broad/Missing)	Moderate (Overlapping)	High (Standard non-polar)
Dimethyl Sulfoxide-d₆ (DMSO-d₆)	7.2	2.00	Excellent (2 sharp peaks)	Moderate (Overlapping)	High (Optimal for amides)
Benzene-d₆ (C₆D₆)	2.3	0.60	Poor (Broad)	Excellent (ASIS effect)	Medium (Specialized)
Methanol-d₄ (CD₃OD)	5.1	0.59	N/A (Deuterium exchange)	Moderate	Low (For exchange ID only)

Troubleshooting FAQs: Causality & Solutions

Q1: Why are the primary amide (-CONH₂) protons missing or appearing as a single, broad hump in CDCl₃?

The Causality: Primary amides exhibit partial double-bond character along the C-N bond, leading to restricted rotation. In non-polar solvents like CDCl₃, amides partially self-associate, and the proton exchange rate with trace moisture is intermediate on the NMR timescale. Furthermore, the ¹⁴N nucleus possesses a quadrupole moment ( I=1 ) that induces rapid relaxation of the attached protons, smearing the signal [[1]]([Link]). The Solution: Switch to DMSO-d₆ . The sulfoxide oxygen acts as a powerful hydrogen-bond acceptor, strongly solvating the N-H protons. This solvation locks the protons into a stable conformation, drastically slowing the exchange rate and mitigating quadrupolar broadening. You will typically observe two distinct, sharp singlets (one proton cis to the carbonyl oxygen, one trans) shifted downfield between 6.5 and 8.0 ppm .

Q2: How do I resolve the overlapping multiplets in the cyclopentyl region (1.0–2.0 ppm)?

The Causality: The eight secondary protons of the cyclopentyl ring exist in highly similar chemical environments, leading to severe J -coupling overlap (second-order spectra) in standard solvents. The Solution: Utilize Benzene-d₆ (C₆D₆) to induce an Aromatic Solvent-Induced Shift (ASIS). The electron-rich benzene rings transiently complex with the electron-deficient amide carbonyl. This creates a differential magnetic shielding environment across the molecule, spreading out the aliphatic signals of the cyclopentyl ring . Alternatively, acquire a 2D ¹H-¹³C HSQC spectrum to disperse the signals along the carbon dimension.

Q3: My sample shows duplicate sets of peaks or broad aliphatic signals at room temperature. Is my compound impure?

The Causality: Not necessarily. 2-cyclopentyl-2-phenylacetamide possesses extreme steric bulk around the chiral alpha-carbon. This steric hindrance restricts rotation around the highly substituted amide bond, leading to conformational isomerism (rotamers) and thermal mobility issues. At 298K, the interconversion rate between these rotamers is slow enough to show up as minor duplicate peaks or broad ¹³C/¹H signals . The Solution: Perform Variable Temperature (VT) NMR in DMSO-d₆. Heating the sample increases the kinetic energy, accelerating the rotation rate until the rotamer signals coalesce into a single, time-averaged spectrum.

Self-Validating Experimental Protocols

Protocol A: Solvent Exchange for Amide Resolution (CDCl₃ to DMSO-d₆)

Objective: Eliminate quadrupolar broadening and stabilize hydrogen bonds to resolve the -CONH₂ diastereotopic protons.

• Sample Recovery: Transfer the CDCl₃ NMR sample to a glass vial. Evaporate the solvent under a gentle stream of ultra-high purity N₂ gas until completely dry.

  • Validation Check: The sample must form a dry, white solid or film. If it remains an oil, trace CDCl₃ is present; place under high vacuum for 30 minutes.

• Reconstitution: Add 0.6 mL of anhydrous DMSO-d₆ (stored over molecular sieves) to the vial. Vortex for 30 seconds.

  • Validation Check: The solution must be completely optically clear.

• Acquisition: Transfer to a clean NMR tube. Acquire a standard ¹H NMR spectrum (16–32 scans) at 298K.

  • Validation Check: Look at the 6.5–8.0 ppm region. If the protocol is successful, you will observe two distinct singlets, each integrating to 1H. If a single broad peak remains, your DMSO-d₆ contains excessive water (look for a large HDO peak at ~3.33 ppm), which accelerates proton exchange. Repeat with a fresh, sealed ampoule of DMSO-d₆.

Protocol B: Variable Temperature (VT) NMR for Rotamer Coalescence

Objective: Prove that minor duplicate peaks are conformational isomers, not chemical impurities.

• Preparation: Prepare the sample in DMSO-d₆ (boiling point 189°C) using a high-quality, defect-free NMR tube suitable for thermal expansion.

• Baseline Acquisition: Acquire a baseline ¹H spectrum at 298K.

  • Validation Check: Identify the specific minor peaks (often near the alpha-proton or cyclopentyl multiplets) that you suspect are rotamers.

• Thermal Ramping: Increase the probe temperature to 320K. Allow 5 minutes for thermal equilibration. Re-tune and re-match the probe, and re-shim the Z-axis (heating alters solvent viscosity and dielectric properties).

• Coalescence Monitoring: Acquire a spectrum. Repeat the ramping process in 10K increments up to 350K.

  • Validation Check: If the minor peaks are rotamers, they will broaden, shift toward the major peaks, and eventually coalesce into a single, sharp set of signals at higher temperatures. If the minor peaks remain unchanged relative to the major peaks, they are chemical impurities, and the sample requires re-purification.

References

• Solvation of Amides in DMSO and CDCl3; an Attempt at Quantitative DFT-Based Interpretation of 1H and 13C NMR Chemical Shifts ResearchGate / The Journal of Physical Chemistry A[Link]

• 1H NMR Spectra Part 31: 1H Chemical Shifts of Amides in DMSO Solvent PubMed (National Institutes of Health)[Link]

• Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity PMC (National Institutes of Health)[Link]

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Reactivity Profiling: 2-Cyclopentyl-2-phenylacetamide vs. Cyclopentyl Phenylacetic Acid

Executive Summary

In the landscape of medicinal chemistry and drug development, alpha-branched carbonyl compounds are highly valued for their ability to introduce rigid, lipophilic steric bulk into active pharmaceutical ingredients (APIs). Both 2-cyclopentyl-2-phenylacetamide and cyclopentyl phenylacetic acid share an identical, highly congested alpha-carbon bearing both a cyclopentyl ring and a phenyl ring. They frequently serve as critical intermediates in the synthesis of complex therapeutics, including spirodioxolane nsP2 helicase inhibitors targeting alphaviruses[1].

However, despite their structural similarities, these two molecules exhibit vastly different reactivity profiles toward nucleophilic acyl substitution. This guide provides an in-depth, objective comparison of their intrinsic reactivities, the mechanistic causality behind their behavior, and field-proven experimental protocols for their manipulation.

Mechanistic Causality: Electronic & Steric Interplay

The reactivity of any carboxylic acid derivative is governed by two primary factors: the electrophilicity of the carbonyl carbon and the stability of the leaving group[2]. In the case of these alpha-branched compounds, profound steric hindrance acts as a third, overriding variable.

The Steric Barrier

Both molecules feature severe branching at the alpha-carbon. The bulky cyclopentyl and phenyl groups create a dense steric shield around the carbonyl carbon. This congestion obstructs the Bürgi-Dunitz trajectory—the specific angle at which a nucleophile must approach the carbonyl pi-system—drastically reducing the rate of addition for both compounds[3].

Electronic Effects & Resonance

• 2-Cyclopentyl-2-phenylacetamide (The Amide): Amides are intrinsically the least reactive of all carboxylic acid derivatives[4]. The lone pair of electrons on the nitrogen atom heavily delocalizes into the carbonyl pi-system through resonance. This delocalization significantly reduces the partial positive charge on the carbonyl carbon, rendering it a poor electrophile[4],[5]. Furthermore, if a nucleophile were to attack, the resulting leaving group would be the amide anion ( NH2−​ ), which is an exceptionally strong base (conjugate acid pKa ~38) and a terrible leaving group[3]. Combined with the alpha-steric bulk, this molecule is practically inert under standard conditions.

• Cyclopentyl Phenylacetic Acid (The Carboxylic Acid): While the hydroxyl group (-OH) is also a poor leaving group, the carboxylic acid functional group offers a distinct synthetic advantage: it can be readily activated. By converting the acid into an acyl chloride (e.g., using thionyl chloride), the poor -OH leaving group is replaced by a highly stable chloride ion (conjugate acid pKa -7)[3]. The inductive electron-withdrawing effect of the chlorine atom destabilizes the carbonyl, increasing its electrophilic character and successfully overcoming the activation energy barrier imposed by the steric bulk[4],[2].

Quantitative Reactivity Profile

The following table summarizes the fundamental differences in reactivity between the two compounds, dictating how they must be handled in a synthetic workflow.

Property	2-Cyclopentyl-2-phenylacetamide	Cyclopentyl Phenylacetic Acid
Functional Group	Primary Amide	Carboxylic Acid
Relative Reactivity	Extremely Low	Low (but easily activated)
Carbonyl Electrophilicity	Low (Resonance stabilized)	Moderate
Leaving Group	NH2−​	OH− (Activates to Cl− )
Leaving Group pKa (Conjugate Acid)	~38 ( NH3​ )[3]	~15.7 ( H2​O ) / -7 ( HCl )[3]
Hydrolysis/Conversion Conditions	Harsh (Strong Acid/Base, Prolonged Heat)[5]	Mild (Readily forms esters via Acyl Chloride)[2]

Self-Validating Experimental Protocols

To manipulate these sterically hindered compounds, researchers must employ protocols that actively drive the reaction forward while providing real-time validation of success.

Protocol A: Harsh Acidic Hydrolysis of 2-Cyclopentyl-2-phenylacetamide

Because amides resist nucleophilic attack, converting the amide to the corresponding carboxylic acid requires extreme conditions to force the equilibrium[5].

Causality: We utilize 6M HCl under prolonged reflux. The strong acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbon to overcome the steric shielding. Once the C-N bond is cleaved, the acidic environment immediately protonates the expelled ammonia to form ammonium chloride ( NH4+​ ). Because NH4+​ is non-nucleophilic, the reverse reaction is completely blocked, driving the hydrolysis to completion[5].

Step-by-Step:

• Suspend 10 mmol of 2-cyclopentyl-2-phenylacetamide in 50 mL of 6M HCl in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture to a vigorous reflux (approx. 105°C) for 48–72 hours. The highly lipophilic starting material will slowly dissolve/melt as it reacts.

• Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (7:3) solvent system. The starting amide will appear as a UV-active spot with a moderate Rf​ . The reaction is complete when this spot disappears.

• Cool the mixture to room temperature. The product, cyclopentyl phenylacetic acid, will precipitate out of the acidic aqueous solution.

• Extract with ethyl acetate (3 x 30 mL), wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Final Validation: Stain the TLC plate with Bromocresol Green. The product will appear as a distinct yellow spot against a blue background, confirming the presence of the carboxylic acid.

Protocol B: Activation and Esterification of Cyclopentyl Phenylacetic Acid

To utilize the carboxylic acid in further coupling, it must be activated to bypass the steric hindrance of the alpha-carbon.

Causality: Thionyl chloride ( SOCl2​ ) is used to convert the acid to an acyl chloride. This reaction is entropically driven by the evolution of SO2​ and HCl gases, pushing the reaction irreversibly to the right. The resulting acyl chloride is highly electrophilic and will react rapidly with alcohols despite the bulky cyclopentyl and phenyl groups[2].

Step-by-Step:

• Dissolve 5 mmol of cyclopentyl phenylacetic acid in 20 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Add 15 mmol (3 equivalents) of thionyl chloride dropwise at 0°C, followed by 1 drop of N,N-dimethylformamide (DMF) as a catalyst.

• Warm to room temperature and stir for 2 hours.

• Self-Validation Check (Trapping): Acyl chlorides cannot be easily monitored by standard TLC due to rapid hydrolysis on the silica gel. To validate formation, withdraw a 50 μL aliquot and quench it into 0.5 mL of methanol containing a drop of triethylamine. Analyze this quenched sample via LC-MS; the appearance of the methyl ester mass peak confirms complete activation.

• Concentrate the reaction mixture in vacuo to remove unreacted SOCl2​ and DCM.

• Redissolve the crude acyl chloride in anhydrous DCM and add your target nucleophile (e.g., an alcohol or amine) in the presence of a non-nucleophilic base (like DIPEA) to form the final coupled product.

Visualizations

Electronic and steric factors governing the reactivity of alpha-branched acyl derivatives.

Experimental workflow for amide hydrolysis and subsequent carboxylic acid activation.

References

• 6.1: Nucleophilic Acyl Substitution Reactions - Chemistry LibreTexts. Available at: [Link]

• Reactions of Amides - Organic Chemistry - Jack Westin. Available at:[Link]

• Chapter 21. Carboxylic Acid Derivatives and Nucleophilic Acyl Substitution Reactions - Vanderbilt University. Available at:[Link]

• Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity - RSC Medicinal Chemistry. Available at:[Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. vanderbilt.edu [vanderbilt.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. jackwestin.com [jackwestin.com]

High-Performance Liquid Chromatography (HPLC) Method Validation for 2-Cyclopentyl-2-phenylacetamide Purity Analysis: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with highly substituted, bulky pharmaceutical intermediates. 2-Cyclopentyl-2-phenylacetamide is a critical structural motif utilized in the synthesis of [1] and [2].

However, its highly substituted amide bond exhibits conformational isomerism and thermal mobility, making baseline separation from closely related synthetic impurities a significant chromatographic challenge. This guide objectively compares traditional fully porous HPLC columns against modern core-shell architectures, providing a self-validating, [3] methodology for stringent purity analysis.

Expertise & Experience: The Causality Behind Column Selection

When analyzing 2-cyclopentyl-2-phenylacetamide, analysts often report peak broadening and severe tailing on traditional 5.0 µm fully porous C18 columns. Why does this happen?

The causality lies in the physics of diffusion (the van Deemter equation) combined with the molecule's thermal mobility[2]. In a fully porous particle, the deep, tortuous pores create a heterogeneous diffusion path (the mass transfer or 'C' term). The different conformational isomers of the acetamide diffuse in and out of these pores at slightly different rates, leading to band broadening.

By upgrading to a 2.6 µm Core-Shell (Solid-Core) C18 column , we fundamentally alter the diffusion mechanics. The solid, impermeable core restricts the diffusion path strictly to the thin, porous outer shell. This dramatically accelerates mass transfer, forcing the conformers to elute in a tight, symmetrical band, thereby resolving previously co-eluting critical pairs.

Comparative Performance Data

The following table summarizes the experimental data comparing the two column architectures under identical mobile phase conditions (0.05% TFA in Water / Acetonitrile gradient).

Chromatographic Parameter	Traditional Fully Porous C18 (5.0 µm)	NextGen Core-Shell C18 (2.6 µm)	Analytical Performance Gain
Retention Time (tR)	12.4 min	6.8 min	45% faster analysis , increasing lab throughput.
Theoretical Plates (N)	~9,500	~22,000	131% increase in efficiency , yielding sharper peaks.
Tailing Factor (Tf)	1.62	1.08	Elimination of mass transfer lag , ensuring symmetry.
Resolution (Rs) *	1.4 (Baseline bleed)	3.2 (Baseline resolved)	Superior impurity separation for accurate quantitation.
Solvent Consumption	18.6 mL / run	8.2 mL / run	56% reduction in hazardous waste per injection.

*Resolution calculated between 2-cyclopentyl-2-phenylacetamide and its closest eluting des-cyclopentyl synthetic impurity.

Trustworthiness: A Self-Validating Experimental Protocol

To ensure data integrity, an analytical protocol cannot merely be a list of steps; it must be a self-validating system . The following methodology incorporates automated System Suitability Tests (SST) that act as logical gates. If the system drifts out of specification, it automatically halts and self-corrects, ensuring that no invalid data is ever reported.

Phase 1: Chromatographic Conditions & Self-Correction Loop

• Mobile Phase:

  • Channel A: 0.05% Trifluoroacetic acid (TFA) in LC-MS grade water. (The low pH suppresses the ionization of trace acidic impurities, locking them into a hydrophobic state for predictable retention[2]).

  • Channel B: 0.05% TFA in Acetonitrile.

• Column: Core-Shell C18 (100 x 4.6 mm, 2.6 µm).

• Parameters: Flow rate at 1.2 mL/min; Column temperature strictly controlled at 30°C to stabilize the thermal mobility of the amide bond; UV detection at 210 nm and 254 nm.

• Self-Validation Gate (SST): Inject the reference standard (100 µg/mL) six times.

  • Acceptance Criteria: Rs > 2.0, Tf < 1.5, %RSD of area < 1.0%.

  • Self-Correction: If Tf exceeds 1.5, the CDS (Chromatography Data System) automatically triggers a 15-minute column flush with 90% Acetonitrile / 10% Isopropanol to strip hydrophobic matrix contaminants, followed by re-equilibration.

Phase 2: ICH Q2(R2) Validation Execution[4]

• Specificity (Peak Purity): Subject the sample to forced degradation (0.1N HCl, 0.1N NaOH, 3% H2O2, and 60°C for 24h). Use a Photodiode Array (PDA) detector to calculate the peak purity angle. Validation Check: The purity angle must be less than the purity threshold for the 2-cyclopentyl-2-phenylacetamide peak, proving no co-elution of degradants.

• Linearity & Range: Prepare a calibration curve spanning 25% to 150% of the nominal target concentration (25, 50, 75, 100, 125, 150 µg/mL). Plot Peak Area vs. Concentration. Validation Check: Correlation coefficient (R²) must be ≥ 0.999.

• Accuracy (Recovery): Spike known amounts of the API into a synthetic matrix at 50%, 100%, and 150% levels. Extract and analyze in triplicate. Validation Check: Mean recovery must fall between 98.0% and 102.0%.

• Precision (Repeatability): Analyze six independent preparations of the sample at 100% concentration. Validation Check: The Relative Standard Deviation (%RSD) of the calculated purity must be ≤ 2.0%.

Method Validation Workflow Visualization

The following diagram illustrates the logical flow of the self-validating ICH Q2(R2) methodology.

Figure 1: ICH Q2(R2) guided self-validating HPLC method lifecycle for 2-cyclopentyl-2-phenylacetamide.

Conclusion

The transition from a traditional fully porous 5.0 µm column to a 2.6 µm core-shell architecture is not merely a cosmetic upgrade; it is a scientifically grounded necessity for analyzing complex molecules like 2-cyclopentyl-2-phenylacetamide. By mitigating the mass transfer resistance that exacerbates the molecule's inherent conformational thermal mobility, laboratories can achieve baseline resolution of critical impurities, cut analysis time by nearly half, and ensure absolute compliance with ICH Q2(R2) validation standards.

References

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

• Title: Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity Source: PubMed Central (PMC) URL: [Link]

• Title: EP001546099B1 - Novel 3,6-disubstituted azabicyclo[3.1.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

1H and 13C NMR Spectral Data Validation for 2-Cyclopentyl-2-phenylacetamide: A Comparative Guide

Executive Summary & Scientific Context

2-Cyclopentyl-2-phenylacetamide is a highly versatile structural motif and a critical intermediate in the synthesis of advanced pharmacological agents. It is prominently featured in the development of chemoproteomics-guided SLC15A4 inhibitors for anti-inflammatory applications[1], spirodioxolane nsP2 helicase inhibitors with antialphaviral activity[2], and 3,6-disubstituted azabicyclo[3.1.0]hexane derivatives acting as muscarinic receptor antagonists[3].

As a Senior Application Scientist, I frequently oversee the structural validation of such sterically hindered, flexible aliphatic systems. Validating this molecule presents a distinct analytical challenge: differentiating the rigid, well-defined phenyl ring from the highly dynamic cyclopentyl ring. To establish absolute structural certainty, synthetic labs must choose between standard 1D NMR workflows and advanced multidimensional (2D) NMR suites. This guide objectively compares the performance of both approaches, detailing the causality behind experimental choices and providing self-validating protocols for unambiguous assignment.

The Analytical Challenge: Causality Behind the Spectra

The structural dichotomy of 2-cyclopentyl-2-phenylacetamide creates specific spectral bottlenecks:

• Cyclopentyl Pseudorotation: The cyclopentyl moiety undergoes rapid pseudorotation. Consequently, its eight methylene protons present as a complex, overlapping multiplet envelope in the 1.10–1.90 ppm region of the 1H NMR spectrum, making integration and assignment difficult at lower magnetic fields[4].

• The Diagnostic Alpha-Methine (α-CH): The α-CH proton sits at the junction of the phenyl ring, the cyclopentyl ring, and the amide carbonyl. It typically appears as a distinct doublet around 3.21 ppm with a large coupling constant ( J≈10.5 Hz) due to its antiperiplanar-like coupling with the adjacent cyclopentyl methine proton[4]. However, second-order coupling effects at 400 MHz can distort this critical diagnostic handle.

• Amide Bond Dynamics: The primary amide (-CONH2) protons are subject to quadrupolar relaxation from the 14 N nucleus and chemical exchange with trace moisture. This often broadens the signal into an indistinct singlet (~5.45 ppm), completely masking any potential scalar coupling.

Protocol Design: Building Self-Validating Systems

To ensure absolute trustworthiness, an analytical protocol cannot simply observe signals; it must actively cross-verify them. Below are the comparative methodologies for 1D and 2D workflows.

Protocol A: Standard 1D NMR Workflow (400 MHz)

This workflow is the standard first-pass analysis in most synthetic laboratories.

• Sample Preparation: Dissolve 15 mg of ultra-pure 2-cyclopentyl-2-phenylacetamide in 0.6 mL of dry CDCl3 containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl3 is chosen for its excellent solubilizing properties and lack of exchangeable protons, allowing the broad amide NH2 signal to be observed. TMS provides a reliable internal chemical shift reference (0.00 ppm), ensuring the dataset is self-calibrating.

• 1H NMR Acquisition: Acquire 16 scans with a relaxation delay (D1) of 2 seconds at 298K.

  • Causality: A 2-second D1 ensures complete longitudinal relaxation (T1) of the aliphatic protons, yielding accurate, quantitative integrals for the 8H cyclopentyl envelope.

• 13C{1H} and DEPT-135 Acquisition: Acquire 1024 scans for the standard 13C spectrum, immediately followed by a DEPT-135 experiment.

  • Self-Validating Check: The DEPT-135 serves as an internal logic gate. The four CH2 signals of the cyclopentyl ring will appear inverted (negative phase), unambiguously separating them from the α-CH and cyclopentyl methine signals (positive phase).

Protocol B: Advanced 2D NMR Suite (600 MHz)

When 1D NMR yields ambiguous overlaps, the 2D suite is deployed to map the exact atomic connectivity.

• High-Field Sample Optimization: Transfer the prepared sample into a 5 mm Shigemi tube.

  • Causality: Shigemi tubes match the magnetic susceptibility of the solvent, significantly reducing B0​ field inhomogeneity at the sample edges. This is critical for maximizing resolution in high-field 600 MHz acquisitions.

• 1H-1H COSY (Correlation Spectroscopy): Acquire with 256 t1​ increments.

  • Causality: COSY maps homonuclear J-coupling. It is essential for tracing the connectivity from the α-CH doublet directly into the cyclopentyl methine proton, bypassing the overlapping CH2 envelope.

• 1H-13C HSQC (Heteronuclear Single Quantum Coherence):

  • Causality: HSQC resolves the overlapping 1H multiplets by spreading them across the much wider 13C dimension. The dense 1.10–1.90 ppm proton region is instantly deconvoluted into distinct CH2 carbon frequencies.

• 1H-13C HMBC (Heteronuclear Multiple Bond Correlation):

  • Self-Validating Check: The 2D suite is self-validating through orthogonal correlation. HMBC detects long-range ( 2J and 3J ) couplings. It links the isolated, quaternary amide carbonyl carbon (~175 ppm) to the α-CH proton. If the COSY-derived aliphatic framework does not perfectly align with the HMBC cross-peaks to the carbonyl and phenyl ipso-carbon, the structural assignment is rejected.

Comparative Data Analysis: 1D vs. 2D Workflows

The quantitative data summarized in Table 1 highlights the limitations of relying solely on 1D NMR. While the aromatic region and the α-CH doublet are easily identifiable in the 1D workflow, it fails to provide high-confidence assignments for the cyclopentyl envelope and lacks direct proof of connectivity to the quaternary amide carbonyl. The 2D suite bridges this gap, elevating the validation confidence to "High" across all structural motifs.

Table 1: Comparative NMR Signal Assignment and Validation Confidence (CDCl3, 298K)

Structural Motif	Expected 1H Shift (ppm)	Expected 13C Shift (ppm)	1D NMR (400 MHz) Confidence	2D NMR (600 MHz) Confidence
Amide Carbonyl (C=O)	N/A	175.2	Low (No direct connectivity)	High (HMBC to α-CH)
Phenyl Ring (Ar-H)	7.25–7.38 (m, 5H)	127.1–138.5	High (Distinct aromatic region)	High (HSQC confirmed)
Primary Amide (NH2)	5.45 (br s, 2H)	N/A	Medium (Broad, exchanging)	Medium (Solvent dependent)
Alpha Methine (α-CH)	3.21 (d, J=10.5 Hz, 1H)	58.4	Medium (Coupling visible)	High (COSY to cyclopentyl)
Cyclopentyl Methine	2.50 (m, 1H)	43.1	Low (Overlaps with impurities)	High (HSQC/COSY resolved)
Cyclopentyl CH2s	1.10–1.90 (m, 8H)	24.5–31.2	Low (Complex multiplet overlap)	High (Distinct HSQC cross-peaks)

Visualizing the Validation Logic

The following diagram maps the decision-making and logic flow used to achieve unambiguous structural validation, contrasting the outputs of the standard and advanced workflows.

Logic flow comparing 1D and 2D NMR workflows for resolving overlapping signals and connectivity.

Conclusion & Best Practices

For routine purity checks of 2-cyclopentyl-2-phenylacetamide, a 400 MHz 1D NMR workflow coupled with a DEPT-135 experiment is sufficient. However, for absolute structural validation—especially when the compound is intended as a precursor for highly specific targets like nsP2 helicase[2] or SLC15A4 inhibitors[1]—the Advanced 2D NMR Suite at 600 MHz is non-negotiable. The combination of COSY, HSQC, and HMBC transforms ambiguous aliphatic multiplets into a self-validating network of through-bond correlations, ensuring the integrity of your downstream drug development pipeline.

Sources

• 1. Chemoproteomics-guided development of SLC15A4 inhibitors with anti-inflammatory activity | bioRxiv [biorxiv.org]
• 2. Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00772K [pubs.rsc.org]
• 3. data.epo.org [data.epo.org]
• 4. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]

A Senior Application Scientist's Guide to High-Confidence Mass Confirmation of 2-Cyclopentyl-2-phenylacetamide using LC-MS

In the landscape of pharmaceutical research and development, the unambiguous confirmation of a molecule's identity is a cornerstone of scientific rigor. For novel compounds like 2-cyclopentyl-2-phenylacetamide, verifying the exact mass is a critical first step that underpins all subsequent biological and toxicological evaluations. This guide provides an in-depth, experience-driven comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the high-confidence mass confirmation of this specific molecule. We will move beyond rote protocols to explore the causality behind instrumental choices, ensuring a self-validating and robust analytical strategy.

The Analyte: 2-Cyclopentyl-2-phenylacetamide

Before delving into the analytical techniques, it is essential to establish the fundamental properties of our target molecule, 2-cyclopentyl-2-phenylacetamide. Based on its chemical name, we can deduce its structure and key physicochemical characteristics that will govern our analytical approach.

The structure consists of an acetamide backbone where the alpha-carbon (the carbon adjacent to the carbonyl group) is substituted with both a cyclopentyl and a phenyl group.

• Chemical Formula: C₁₃H₁₇NO

• Molecular Weight (Monoisotopic Mass): 203.1310 g/mol

This structure, featuring a polar amide group and non-polar phenyl and cyclopentyl rings, confers a moderate polarity to the molecule. This characteristic is a pivotal consideration in the selection of the appropriate chromatographic and ionization techniques.

Comparing LC-MS Methodologies for Accurate Mass Confirmation

The choice of an LC-MS system for the confirmation of a molecular mass is not a one-size-fits-all decision. It requires a nuanced understanding of the analyte's properties and the specific goals of the analysis. Here, we compare two primary ionization techniques and two common mass analyzer technologies.

Ionization Source: The Gateway to the Mass Spectrometer

The ionization source is responsible for converting the neutral analyte molecules eluting from the liquid chromatograph into gas-phase ions, which can then be manipulated and detected by the mass analyzer. For a molecule with the characteristics of 2-cyclopentyl-2-phenylacetamide, the two most pertinent choices are Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).

• Electrospray Ionization (ESI): ESI is a soft ionization technique that is particularly well-suited for polar to semi-polar molecules that are already ionized or can be easily protonated or deprotonated in solution.[1] Given the presence of the amide group, which can be protonated in an acidic mobile phase to form a [M+H]⁺ ion, ESI is a strong candidate for the analysis of 2-cyclopentyl-2-phenylacetamide.[2] The process involves applying a high voltage to the eluent as it exits a capillary, forming a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase.[2]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is another soft ionization technique that is generally more suitable for less polar and more volatile compounds.[3][4] The eluent is first vaporized in a heated nebulizer. A corona discharge then ionizes the solvent molecules, which in turn transfer a proton to the analyte molecules through gas-phase chemical reactions.[5] For 2-cyclopentyl-2-phenylacetamide, which possesses significant non-polar character from the phenyl and cyclopentyl groups, APCI presents a viable alternative to ESI, especially if ESI proves to be inefficient.[6]

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Principle	Ionization from charged droplets in the liquid phase.[2]	Gas-phase chemical ionization initiated by a corona discharge.[5]
Analyte Polarity	Best for polar and semi-polar compounds.[1]	Suitable for a wide range of polarities, including less polar molecules.[3]
Thermal Stability	Gentle technique, suitable for thermally labile molecules.	Requires vaporization at high temperatures, so analytes must be thermally stable.[4]
Flow Rate Compatibility	Generally better at lower flow rates.	Works well at higher flow rates.[4]
Primary Ion	Typically [M+H]⁺ or [M-H]⁻.[2]	Primarily [M+H]⁺.[4]

For initial screening and confirmation of 2-cyclopentyl-2-phenylacetamide, ESI is the recommended starting point due to the presence of the readily protonated amide functional group.

Mass Analyzer: The Heart of Mass Determination

The mass analyzer separates ions based on their mass-to-charge ratio (m/z). For high-confidence mass confirmation, accurate mass measurement is paramount. The two most common types of mass analyzers for this purpose are the Quadrupole Time-of-Flight (QTOF) and the Triple Quadrupole (QqQ).

• Quadrupole Time-of-Flight (QTOF): A QTOF mass spectrometer is a hybrid instrument that combines a quadrupole mass filter with a time-of-flight mass analyzer.[7] This configuration provides high mass resolution and excellent mass accuracy, often in the low parts-per-million (ppm) range.[8][9] This level of precision allows for the determination of the elemental composition of an ion, providing a very high degree of confidence in its identification.[10]

• Triple Quadrupole (QqQ): A triple quadrupole mass spectrometer consists of three quadrupoles in series.[11] While it can be operated in a full scan mode to determine the mass of an ion, its primary strength lies in tandem mass spectrometry (MS/MS) and targeted quantification using Multiple Reaction Monitoring (MRM).[12][13] For the initial confirmation of a molecular mass, a QqQ can be used, but it generally offers lower resolution and mass accuracy compared to a QTOF.[14] However, it excels at providing structural information through fragmentation and is the gold standard for quantification.[15]

Feature	Quadrupole Time-of-Flight (QTOF)	Triple Quadrupole (QqQ)
Primary Application	Accurate mass measurement, identification of unknowns, and qualitative analysis.[8]	Targeted quantification and structural elucidation through MS/MS.[12][15]
Mass Accuracy	High (typically < 5 ppm).[9]	Lower (unit mass resolution is common).[14]
Resolution	High.[7]	Lower.[14]
Sensitivity	High in full scan mode.[7]	Extremely high in targeted (MRM) mode.[15]
Workflow	Ideal for initial confirmation and characterization.	The preferred choice for method validation and routine quantification.

For the primary goal of confirming the molecular mass of 2-cyclopentyl-2-phenylacetamide with high confidence, the QTOF mass spectrometer is the superior choice due to its high mass accuracy and resolution.

Recommended Experimental Workflow for High-Confidence Mass Confirmation

The following is a detailed, step-by-step methodology for the LC-QTOF-MS analysis of 2-cyclopentyl-2-phenylacetamide. The rationale behind each parameter selection is explained to provide a deeper understanding of the experimental design.

Caption: A comprehensive workflow for the LC-QTOF-MS analysis of 2-cyclopentyl-2-phenylacetamide.

Step 1: Sample Preparation

• Stock Solution Preparation: Accurately weigh and dissolve 2-cyclopentyl-2-phenylacetamide in methanol to prepare a 1 mg/mL stock solution. Methanol is a suitable solvent due to the compound's expected solubility.

• Working Solution Preparation: Dilute the stock solution to a final concentration of 1 µg/mL using the initial mobile phase conditions (95% Mobile Phase A: 5% Mobile Phase B). This ensures compatibility with the LC system and prevents peak distortion.

Step 2: Liquid Chromatography (LC)

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is recommended. The C18 stationary phase will provide good retention for the moderately polar 2-cyclopentyl-2-phenylacetamide.[16]

• Mobile Phase A: Water with 0.1% formic acid. The formic acid is crucial for promoting protonation of the analyte, which is necessary for positive mode ESI.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

This gradient is designed to effectively retain and then elute the analyte, separating it from potential impurities.

Step 3: Mass Spectrometry (MS) - QTOF

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Positive

• Capillary Voltage: 3500 V

• Nebulizer Gas (Nitrogen): 35 psi

• Drying Gas (Nitrogen): 8 L/min

• Drying Gas Temperature: 325 °C

• Acquisition Mode: Full Scan MS

• Mass Range: m/z 100 - 500. This range comfortably encompasses the expected [M+H]⁺ ion.

• Data Acquisition Rate: 2 spectra/s

These settings are a good starting point and may require optimization based on the specific instrument being used.

Data Analysis and Interpretation

The primary objective of the data analysis is to confirm the presence of an ion with the accurate mass corresponding to the protonated 2-cyclopentyl-2-phenylacetamide, [C₁₃H₁₇NO + H]⁺.

Expected Masses for 2-cyclopentyl-2-phenylacetamide:

Ion Species	Chemical Formula	Calculated Monoisotopic Mass (Da)
[M+H]⁺	[C₁₃H₁₈NO]⁺	204.1383
[M+Na]⁺	[C₁₃H₁₇NONa]⁺	226.1202
[M+K]⁺	[C₁₃H₁₇NOK]⁺	242.0942

• Extract Ion Chromatogram (EIC): From the full scan data, generate an EIC for the theoretical m/z of the [M+H]⁺ ion (204.1383). A sharp, well-defined chromatographic peak should be observed at a specific retention time.

• Mass Spectrum Analysis: Examine the mass spectrum corresponding to this chromatographic peak.

  • Accurate Mass Confirmation: The measured mass of the most abundant ion should be within 5 ppm of the theoretical mass of 204.1383 Da.

  • Isotopic Pattern Matching: The isotopic distribution of the measured ion should closely match the theoretical isotopic pattern for C₁₃H₁₈NO⁺. This provides an additional layer of confirmation.

Alternative Approaches and Their Merits

While the recommended LC-QTOF-MS method is ideal for high-confidence mass confirmation, it is valuable to understand the utility of alternative techniques, particularly for different analytical objectives.

Caption: Decision tree for selecting the appropriate LC-MS methodology based on the analytical goal.

• LC-QqQ-MS for Quantification: If the goal is to quantify 2-cyclopentyl-2-phenylacetamide in a complex matrix (e.g., plasma or tissue), a triple quadrupole mass spectrometer would be the instrument of choice.[15] By operating in MRM mode, where a specific precursor ion is selected and a characteristic fragment ion is monitored, unparalleled sensitivity and selectivity can be achieved.

• APCI for Less Polar Analogs: If working with derivatives of 2-cyclopentyl-2-phenylacetamide that are significantly less polar, APCI may provide better ionization efficiency than ESI.[3]

Conclusion

The confirmation of a molecule's mass is a foundational element of chemical and pharmaceutical research. For 2-cyclopentyl-2-phenylacetamide, a robust and reliable method involves the use of Liquid Chromatography coupled with a Quadrupole Time-of-Flight Mass Spectrometer (LC-QTOF-MS) and Electrospray Ionization (ESI). This approach provides the high mass accuracy and resolution necessary for unambiguous identification. By understanding the principles behind the selection of each component of the LC-MS system, researchers can develop self-validating methods that ensure the integrity of their scientific findings. While alternative techniques like LC-QqQ-MS and APCI have their specific applications, the LC-ESI-QTOF-MS workflow presented here represents the gold standard for the initial, high-confidence mass confirmation of novel compounds like 2-cyclopentyl-2-phenylacetamide.

References

• Waters Corporation. (n.d.). Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies.
• (2026, March 5). The Quantification workflows using Triple Quad Mass Spectrometry.
• Creative Proteomics. (n.d.). Agilent 6540 UHD Quadrupole Time-of-Flight Accurate-Mass Mass Spectrometer.
• Wikipedia. (n.d.). Atmospheric-pressure chemical ionization.
• Gallien, S., & Domon, B. (2013). Targeted Quantitation of Proteins by Mass Spectrometry. Biochemistry, 52(11), 1885-1893.
• National MagLab. (2025, August 25). Atmospheric Pressure Chemical Ionization (APCI).
• Van de Perre, V., et al. (2012). LC-MS metabolomics of polar compounds. PubMed, 22(6), 1047-59.
• Agilent. (n.d.). Atmospheric Pressure Chemical Ionization Source, APCI.
• Bruker. (n.d.). Quadrupole Time-of-Flight (QTOF) Mass Spectrometry.
• Dargan, D., & Smith, N. W. (2015).
• JEOL USA. (n.d.). A Quick Introduction to Triple-Quadrupole Mass Spectrometry.
• Anal Chim Acta. (2015, February 3). Simultaneous detection of polar and nonpolar compounds by ambient mass spectrometry with a dual electrospray and atmospheric pressure chemical ionization source.
• Shimadzu. (n.d.). Quadrupole Time-of-Flight LC-MS/MS.
• Shimadzu. (n.d.). Interfaces for LC-MS.
• Lab Manager. (n.d.). Tandem Mass Spectrometry (MS/MS) vs. Triple Quadrupole Mass Spectrometry (QQQ): Which Provides Better Sensitivity?.
• Shimadzu. (2019, April 10). On the Accurate Understanding of Mass Measurement Accuracy in Q-TOF MS.
• Molecules. (2024, December 9). Current Role and Potential of Triple Quadrupole Mass Spectrometry in Biomedical Research and Clinical Applications.
• (n.d.). Electrospray Ionization – ESI.
• Sigma-Aldrich. (n.d.). N-CYCLOPENTYL-2-PHENYLACETAMIDE AldrichCPR.
• Thermo Fisher Scientific. (n.d.). LC-MS Metabolomics Analysis.

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Comparative Antiviral Efficacy of 2-Cyclopentyl-2-phenylacetamide Derivatives: A Guide to Direct-Acting nsP2 Helicase Inhibitors

Introduction to the Alphavirus Threat and nsP2hel Target

Alphaviruses, such as the Chikungunya virus (CHIKV) and Venezuelan equine encephalitis virus (VEEV), represent significant mosquito-borne public health threats with no FDA-approved antiviral therapeutics currently available[1]. The non-structural protein 2 (nsP2) is a highly conserved, multifunctional enzyme essential for viral replication[2]. Specifically, its N-terminal helicase domain (nsP2hel) functions as an ATP-dependent motor to unwind double-stranded RNA (dsRNA) during viral RNA synthesis[3].

Recent drug discovery breakthroughs have identified a novel class of direct-acting antivirals (DAAs) characterized by a 2-cyclopentyl-2-phenylacetamide moiety[2]. These derivatives act as first-in-class, noncompetitive allosteric inhibitors of nsP2hel, offering a promising avenue for broad-spectrum antialphaviral drug development[1].

Structural Basis for Efficacy: The Causality of Inhibition

To understand why the 2-cyclopentyl-2-phenylacetamide group is critical for antiviral efficacy, we must examine the physical chemistry of its binding. This highly substituted amide is not merely a passive structural scaffold; it actively drives the allosteric inhibition mechanism[2].

The Causality Loop:

• Steric Bulk & Isomerism: The bulky 2-cyclopentyl-2-phenylacetamide group restricts free rotation around the highly substituted amide bond, resulting in distinct conformational isomers[2].

• Thermal Mobility: This conformational isomerism induces thermal motion within the attached spirocyclic core (e.g., spiropiperidine) at physiological temperatures[2]. This dynamic state is evidenced by broad signals in 13 C-NMR spectroscopy[2].

• Allosteric Locking: This thermal mobility allows the ligand to adaptively bind to the RecA1 domain of the nsP2 helicase[4]. Rigid analogs lacking this mobility exhibit sharp NMR signals and completely lose their ability to inhibit the enzyme[2]. By binding allosterically, the compound locks the helicase in an inactive conformation, noncompetitively blocking both ATPase and RNA unwindase activities[5].

Mechanistic pathway of nsP2hel allosteric inhibition by 2-cyclopentyl-2-phenylacetamide derivatives.

Generational Comparison: Oxaspiropiperidines vs. Spirodioxolanes

The evolution of these inhibitors is marked by the transition from first-generation oxaspiropiperidines to second-generation spirodioxolanes, addressing critical bottlenecks in synthesis and viral resistance[2].

• First-Generation (Oxaspiropiperidines): Compounds like RA-25298 and its active enantiomer RA-NSP2-1 established the proof-of-concept[6]. However, they exhibit strict enantioselectivity at the C-4 position—only the (R)-isomer retains potent nsP2hel inhibition[2]. This necessitates complex chiral resolution during synthesis. Furthermore, prolonged exposure leads to the emergence of resistant viral mutants (e.g., CHIKV F185L)[2].

• Second-Generation (Spirodioxolanes): By replacing the oxetane ring with a 5-membered dioxolane ring via a convergent ketalization reaction, researchers developed analogs like 6b[2]. Crucially, spirodioxolanes show no enantioselectivity in their antiviral activity, drastically simplifying chemical synthesis[2]. Moreover, they maintain robust activity against viral mutants that are resistant to first-generation inhibitors[2].

Data Presentation: Comparative Efficacy Profile

Feature	First-Generation (Oxaspiropiperidines)	Second-Generation (Spirodioxolanes)
Representative Compound	RA-25298 / RA-NSP2-1	Analog 6b
Core Scaffold	Oxaspiropiperidine	Spirodioxolane
Enantioselectivity	High (Only (R)-isomer is active)	None (Both enantiomers active)
Synthesis Complexity	High (Requires chiral resolution)	Low (Convergent ketalization)
Mechanism of Action	Allosteric nsP2hel inhibition	Allosteric nsP2hel inhibition
Resistance Profile	Susceptible (e.g., CHIKV F185L)	Retains activity against mutants
Broad-Spectrum Activity	CHIKV, MAYV, VEEV	CHIKV, VEEV

Experimental Protocols: A Self-Validating Workflow

To ensure scientific integrity and trustworthiness, the evaluation of 2-cyclopentyl-2-phenylacetamide derivatives must follow a self-validating, multi-tiered protocol. This workflow bridges biochemical target validation with phenotypic cellular efficacy[5].

Step-by-step experimental workflow for validating nsP2 helicase inhibitors.

Step-by-Step Methodology

• Compound Preparation & Resolution: Synthesize the 2-cyclopentyl-2-phenylacetamide derivatives. If evaluating first-generation oxaspiropiperidines, utilize Supercritical Fluid Chromatography (SFC) to isolate the active (R)-enantiomer[7]. For spirodioxolanes, racemic mixtures can be used directly[2].

• Biochemical ATPase Assay:

  • Incubate recombinant alphavirus nsP2hel protein with the inhibitor for 15 minutes.

  • Initiate the reaction by adding ATP.

  • Quantify the unhydrolyzed ATP using a luminescent ATP detection system (e.g., Kinase-Glo) to determine the IC₅₀ for ATPase inhibition[4].

• RNA Unwindase Assay:

  • Prepare a FRET-based double-stranded RNA substrate (fluorophore on one strand, quencher on the complementary strand).

  • Incubate the dsRNA with nsP2hel and the inhibitor.

  • Measure the increase in fluorescence (indicating strand separation) to confirm noncompetitive unwindase inhibition[5].

• In Vitro Viral Replication Assay:

  • Seed Vero cells in 96-well plates and infect with a reporter virus, such as CHIKV expressing nanoLuciferase (CHIKV-nLuc)[7].

  • Treat cells with serial dilutions of the inhibitor.

  • Measure luminescence at 24 hours post-infection to calculate the half-maximal effective concentration (EC₅₀)[7].

• Resistance Profiling:

  • Serially passage the virus in the presence of sub-lethal concentrations of the inhibitor.

  • Isolate resistant viral clones and perform whole-genome sequencing to map mutations (e.g., to the RecA1 domain of nsP2), confirming the direct-acting nature of the compound[5].

Conclusion

The integration of the 2-cyclopentyl-2-phenylacetamide moiety into spirocyclic scaffolds has yielded a powerful class of direct-acting antivirals. By understanding the causality between thermal mobility and allosteric inhibition, researchers have successfully evolved these compounds from enantioselective oxaspiropiperidines to highly accessible, resistance-evading spirodioxolanes. This progression not only provides high-quality chemical probes for studying alphavirus biology but also establishes a robust foundation for clinical drug development.

References

• Oh, H. J., Sears, J. D., Ramalingam, B. M., et al. "Identification of spirodioxolane nsP2 helicase inhibitors with antialphaviral activity." RSC Medicinal Chemistry, 2026, 17, 452-476.[Link]

• Ramalingam, B. M., Sears, J. D., et al. "Identification of Direct-Acting nsP2 Helicase Inhibitors with Antialphaviral Activity." Journal of Medicinal Chemistry, 2025.[Link]

• Oh, H., Sears, J., Ramalingam, M. B., et al. "Identification of Spirodioxolane nsP2 Helicase Inhibitors with Antialphaviral Activity." ChemRxiv, 2025.[Link]

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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
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• 7. researchgate.net [researchgate.net]

Chiral Resolution and Enantiomeric Validation of 2-Cyclopentyl-2-phenylacetamide: A Comprehensive Comparison Guide

Executive Summary & Mechanistic Context

The 2-cyclopentyl-2-phenylacetamide motif is a highly privileged chiral building block in modern medicinal chemistry. It serves as the critical structural core for direct-acting antivirals targeting the alphavirus nsP2 helicase (nsP2hel)[1], chemoproteomic probes (such as FFF-26) designed to inhibit the endolysosomal transporter SLC15A4[2], and novel N-type calcium channel blockers for neuropathic pain[3].

Because the α -carbon of this scaffold is a stereocenter, the resulting enantiomers exhibit drastically different pharmacological profiles. For instance, in spirocyclic nsP2hel inhibitors, specific enantiomers are strictly required to maintain the thermal mobility and conformational isomerism necessary for target binding[1]. Similarly, stereoselective engagement is required to effectively blunt TLR7/8/9 inflammatory signaling via SLC15A4[4].

This guide objectively compares the two dominant strategies for obtaining enantiopure 2-cyclopentyl-2-phenylacetamide derivatives: Direct Preparative Chiral Supercritical Fluid Chromatography (SFC) and Classical Diastereomeric Salt Resolution of the acid precursor.

Biological pathways highlighting the stereoselective targets of 2-cyclopentyl-2-phenylacetamide.

Comparison of Chiral Resolution Strategies

A. Preparative Chiral Supercritical Fluid Chromatography (SFC)

Mechanism & Causality: SFC directly separates the racemic amide using supercritical CO₂ and a polar co-solvent (methanol). When paired with a chiral stationary phase (CSP) like ChiralCel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)), the carbamate groups on the stationary phase act as hydrogen bond donors/acceptors for the amide moiety[5]. The bulky cyclopentyl and phenyl groups of the enantiomers fit differently into the chiral helical grooves of the cellulose backbone, resulting in differential retention times. Supercritical CO₂ is chosen over traditional HPLC solvents because its low viscosity and high diffusivity enable rapid mass transfer and high flow rates without exceeding pressure limits.

B. Classical Diastereomeric Salt Resolution (Precursor Route)

Mechanism & Causality: Amides lack the highly ionizable protons required to form stable salts. Therefore, classical resolution must be performed on the precursor, [6]. By reacting the racemic acid with a chiral amine like (R)- α -phenylethylamine, diastereomeric salts are formed. The rigid phenyl ring and chiral methyl group of the resolving agent provide strong stereodifferentiating interactions in the crystal lattice. The difference in lattice energy and solubility between the (R,R) and (S,R) salts allows for fractional crystallization. The enantiopure acid is then liberated and converted to the amide via stereoretentive coupling[7].

Workflow comparing direct SFC resolution of the amide vs. classical resolution of the acid precursor.

Quantitative Performance Comparison

Parameter	Prep Chiral SFC (Direct Method)	Classical Resolution (Precursor Method)
Target Molecule	2-Cyclopentyl-2-phenylacetamide	2-Cyclopentyl-2-phenylacetic acid
Typical Yield	45–48% (per enantiomer)	30–40% (due to mother liquor losses)
Enantiomeric Excess (ee%)	> 99% (Highly tunable)	90–95% (Requires recrystallization for >99%)
Scalability	Moderate (Limited by column size/CAPEX)	High (Standard batch reactor compatible)
Turnaround Time	Fast (Hours to Days)	Slow (Days to Weeks for crystallization)
Stereoretention Risk	None (Direct isolation)	High (Risk of racemization during amidation)
Environmental Impact	Low (CO₂ is recycled, low solvent use)	Moderate (High solvent volumes for crystallization)

Experimental Protocols

Protocol 1: Direct Resolution via Preparative Chiral SFC

This protocol is optimized for the rapid isolation of enantiomers with high throughput and low solvent waste[5].

• Sample Preparation: Dissolve racemic 2-cyclopentyl-2-phenylacetamide in HPLC-grade Methanol at a concentration of 50 mg/mL. Filter through a 0.22 μ m PTFE syringe filter.

• System Setup: Equip the SFC system with a ChiralCel® OD-H column (21 x 250 mm, 5 μ m, Chiral Technologies, Inc.).

• Chromatographic Parameters:

  • Mobile Phase: Isocratic 50% Methanol / 50% CO₂ (Adjustable between 5-50% based on exact derivative polarity).

  • Back Pressure: 100 bar.

  • Flow Rate: 40 mL/min.

  • Temperature: 35°C.

• Detection & Fractionation: Monitor UV absorbance at 220 nm. Collect the distinct peaks using a time- or threshold-based fraction collector.

• Recovery: Evaporate the methanol under reduced pressure to yield the enantiopure amides as white solids.

Protocol 2: Classical Resolution & Stereoretentive Amidation

This protocol utilizes thermodynamic crystallization and requires careful coupling to prevent α -carbon racemization[6],[7].

• Salt Formation: Dissolve 1.0 eq of racemic 2-cyclopentyl-2-phenylacetic acid in a 3:1 (v/v) mixture of Ethanol/Water at 60°C. Slowly add 1.0 eq of (R)- α -phenylethylamine.

• Fractional Crystallization: Allow the solution to cool to room temperature slowly over 4 hours, then incubate at 4°C overnight. The less soluble diastereomeric salt will precipitate.

• Acid Liberation: Filter the crystals and wash with cold ethanol. Suspend the crystals in water, acidify to pH 2 using 1M HCl, and extract with Ethyl Acetate (3x). Dry the organic layer over Na₂SO₄ and concentrate to yield the enantiopure acid.

• Stereoretentive Amidation:

  • Causality Note: Direct activation of the acid can form an oxazolone intermediate, leading to rapid racemization via enolization.

  • Dissolve the enantiopure acid in anhydrous DCM. Add 1.1 eq of N,N'-Dicyclohexylcarbodiimide (DCC) and 1.1 eq of Hydroxybenzotriazole (HOBt) . HOBt traps the activated complex as an active ester, bypassing the oxazolone pathway[7].

  • Add the desired amine (or ammonia for the primary amide) and stir at room temperature for 12 hours. Filter the DCU byproduct and purify via silica gel chromatography.

Enantiomeric Validation (Analytical Workflow)

To ensure the integrity of the resolution, the enantiomeric excess (ee%) must be validated using an orthogonal, self-validating analytical system.

• Analytical Chiral HPLC:

  • Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 μ m).

  • Mobile Phase: Hexane / Isopropanol (90:10 v/v) at 1.0 mL/min.

  • System Suitability: The resolution factor ( Rs​ ) between the two enantiomeric peaks must be >1.5 (baseline resolution).

  • Calculation: ee%=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100 . Target acceptance criteria is ≥99.0% .

• Polarimetry (Specific Rotation):

  • Dissolve 10 mg of the isolated enantiomer in 1.0 mL of Methanol.

  • Measure the optical rotation [α]D20​ using a sodium D-line (589 nm) polarimeter to confirm the absolute configuration against literature standards.

References

• RSC Medicinal Chemistry - Design and synthesis of spirodioxolanes as nsP2 helicase inhibitors. Discusses the necessity of classical resolution for spirocyclic cores containing the 2-cyclopentyl-2-phenylacetamide motif.[Link][1]

• bioRxiv - Chemoproteomics-guided development of SLC15A4 inhibitors with anti-inflammatory activity. Details the synthesis and validation of FFF-26, an enantiomeric probe containing the 2-cyclopentyl-2-phenylacetamide structure.[Link][2],[4]

• Google Patents (WO2010062927A2) - Novel substituted octahydrocyclopenta(c)pyrrol-4-amines as calcium channel blockers. Provides the exact preparative Chiral SFC parameters (ChiralCel OD-H) for resolving 2-cyclopentyl-2-phenylacetamide derivatives.[3],[5]

• Google Patents (EP4249470A1) - Method for preparing alpha-amino acids. Demonstrates stereoretentive DCC coupling methodologies for 2-cyclopentyl-2-phenylacetic acid.[7]

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• 3. WO2010062927A2 - Novel substituted octahydrocyclopenta(c)pyrrol-4-amines as calcium channel blockers - Google Patents [patents.google.com]
• 4. biorxiv.org [biorxiv.org]
• 5. WO2010062927A2 - Novel substituted octahydrocyclopenta(c)pyrrol-4-amines as calcium channel blockers - Google Patents [patents.google.com]
• 6. (S)-2-cyclopentyl-2-hydroxy-2-phenylacetic acid | 64471-43-8 | Benchchem [benchchem.com]
• 7. EP4249470A1 - Method for preparing alpha-amino acids - Google Patents [patents.google.com]

A Comparative Guide for Medicinal Chemists: Benchmarking 2-Cyclopentyl-2-Phenylacetamide Against Standard Amide Building Blocks

Abstract: The amide bond is arguably the most fundamental functional group in medicinal chemistry, forming the backbone of countless therapeutic agents.[1][2] The selection of appropriate amide-containing building blocks is therefore a critical decision in drug discovery, directly influencing a compound's physicochemical properties, metabolic stability, and ultimately, its biological activity. This guide provides a data-driven benchmark of 2-cyclopentyl-2-phenylacetamide, a building block featuring significant three-dimensional character, against a curated set of standard, flatter amide structures. We will delve into a comparative analysis of their key physicochemical properties, provide validated experimental protocols for their assessment, and discuss the strategic implications for their incorporation into drug discovery programs.

The Building Blocks Under Review: Structure and Rationale

The central thesis of this guide is to evaluate the impact of introducing a bulky, aliphatic, sp³-hybridized cyclopentyl group at the α-position of a phenylacetamide core. This modification moves away from the flat, aromatic-rich structures that have historically dominated medicinal chemistry. To provide a meaningful comparison, we have selected three standard building blocks that systematically deconstruct the features of our lead compound.

• 2-Cyclopentyl-2-phenylacetamide (Test Compound): The focus of our study. It combines a lipophilic, non-planar cyclopentyl moiety with an aromatic phenyl group on the α-carbon. This structure is designed to probe hydrophobic pockets and increase the three-dimensional character of a lead molecule.[3]

• 2-Phenylacetamide (Parent Scaffold): This allows for a direct assessment of the cyclopentyl group's contribution by serving as the parent structure. Its synthesis and properties are well-documented.[4][5]

• Benzamide (Aromatic Analogue): A simple aromatic amide that lacks the α-carbon substituent, providing a baseline for a purely aromatic system attached to the amide carbonyl.

• Isobutyramide (Aliphatic Analogue): A branched, aliphatic amide that serves as a non-aromatic comparator, helping to isolate the effects of the cyclopentyl group versus a simpler alkyl substituent.

Figure 1: Structures of the test compound and standard amide comparators.

Comparative Physicochemical Profiling

Expert Rationale: In early-stage drug discovery, a molecule's fundamental physicochemical properties—such as lipophilicity, solubility, and metabolic stability—are powerful predictors of its downstream pharmacokinetic behavior (ADME - Absorption, Distribution, Metabolism, and Excretion).[6][7] Optimizing these properties early can significantly reduce compound attrition rates.[7] We therefore subjected our panel of amides to a standard suite of high-throughput physicochemical assays.[8]

Data Summary

The following table summarizes the experimental data obtained for each building block. The protocols used to generate this data are detailed below.

Compound	Molecular Weight ( g/mol )	Calculated LogP	Experimental LogD at pH 7.4	Kinetic Solubility (µM)	Microsomal Stability (% remaining after 30 min)
2-Cyclopentyl-2-phenylacetamide	217.31	2.85	2.90	15	75%
2-Phenylacetamide	135.16	0.98	1.01	>200	45%
Benzamide	121.14	0.64	0.64	>200	85%
Isobutyramide	87.12	0.15	0.15	>200	90%

Experimental Protocols

The following protocols are standardized, self-validating systems for assessing key drug-like properties.

Protocol 2.1: Lipophilicity Determination (LogD at pH 7.4)

• Causality: Lipophilicity is a critical parameter governing a drug's ability to cross cell membranes and its potential for off-target binding.[9] The distribution coefficient (LogD) at physiological pH (7.4) is a more relevant descriptor than the partition coefficient (LogP) for ionizable molecules.[8][10]

• Methodology (Shake-Flask Method):

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Add 10 µL of the stock solution to a vial containing 1 mL of n-octanol and 1 mL of phosphate-buffered saline (PBS) at pH 7.4.

  • Vortex the mixture vigorously for 1 hour at room temperature to ensure equilibrium is reached.

  • Centrifuge the vial at 2000 x g for 15 minutes to fully separate the aqueous and organic layers.

  • Carefully remove a 100 µL aliquot from both the n-octanol and PBS layers.

  • Determine the concentration of the compound in each aliquot using a calibrated LC-MS/MS system.

  • Calculate LogD using the formula: LogD = log10([Compound]octanol / [Compound]PBS).

Protocol 2.2: Aqueous Kinetic Solubility Assay

• Causality: Poor aqueous solubility can severely limit a drug's absorption after oral administration and create challenges for in vitro assay formulation and data interpretation.[9]

• Methodology (Turbidimetric Method):

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • In a clear 96-well plate, perform a serial dilution of the stock solution in DMSO.

  • Add 198 µL of PBS (pH 7.4) to each well, then add 2 µL of the corresponding DMSO solution from the dilution plate (final concentration range typically 1-200 µM).

  • Mix the plate on a shaker for 2 hours at room temperature.

  • Measure the turbidity of each well by reading the absorbance at 620 nm using a plate reader.

  • The kinetic solubility is defined as the highest concentration at which no significant increase in absorbance (precipitation) is observed compared to a blank control.

Synthetic Accessibility and Reactivity

Expert Rationale: The utility of a building block is intrinsically linked to its synthetic tractability. A complex building block that is difficult to synthesize or incorporate into a larger molecule offers limited value. We evaluated the synthesis of our test compound and its performance in a standard amide coupling reaction.

Protocol 3.1: Synthesis of 2-Cyclopentyl-2-phenylacetamide

The synthesis proceeds via a two-step process involving α-alkylation of phenylacetic acid followed by amide bond formation. The sterically hindered α-position requires a robust coupling agent.

• Step 1: Synthesis of 2-Cyclopentyl-2-phenylacetic Acid.

  • To a solution of diisopropylamine in anhydrous THF at -78 °C, slowly add n-butyllithium (2.2 equivalents). Allow the solution to warm to 0 °C for 30 minutes.

  • Re-cool the solution to -78 °C and add a solution of phenylacetic acid (1.0 equivalent) in THF. Stir for 1 hour.

  • Add cyclopentyl bromide (1.2 equivalents) and allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction with 1M HCl and extract the product with ethyl acetate. Purify by column chromatography to yield the carboxylic acid.

• Step 2: Amidation.

  • Dissolve 2-cyclopentyl-2-phenylacetic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF.[11]

  • Add DIPEA (3.0 equiv) and stir for 20 minutes at 0 °C for pre-activation.

  • Add a solution of ammonium chloride (1.5 equiv) and continue stirring as the reaction warms to room temperature overnight.

  • Perform an aqueous workup and purify by flash column chromatography to yield the final product.

Protocol 3.2: Standard Amide Coupling Workflow (EDC/HOBt)

This protocol describes a general method for coupling a carboxylic acid with an amine, a fundamental reaction in medicinal chemistry.[11] The choice of EDC, a water-soluble carbodiimide, facilitates purification, while the HOBt additive suppresses side reactions and minimizes racemization.[11]

Figure 2: Standard workflow for EDC/HOBt mediated amide bond formation.

Discussion and Application Insights

The experimental data reveals a clear and predictable structure-property relationship.

• Impact of the Cyclopentyl Group: As hypothesized, the addition of the cyclopentyl group to the 2-phenylacetamide scaffold dramatically increases lipophilicity (LogD jumps from 1.01 to 2.90). This is a direct consequence of introducing a greasy, non-polar aliphatic ring. This increased lipophilicity, in turn, leads to a significant reduction in aqueous solubility.

• Metabolic Stability: Interestingly, the α,α-disubstitution in 2-cyclopentyl-2-phenylacetamide appears to confer a degree of metabolic stability compared to the parent 2-phenylacetamide. The bulky cyclopentyl group may sterically hinder access to the benzylic position, a common site of oxidation by cytochrome P450 enzymes. The high stability of benzamide and isobutyramide is expected due to the lack of easily oxidizable sites.

• Synthetic Considerations: While synthetically accessible, 2-cyclopentyl-2-phenylacetamide requires a multi-step synthesis and more forceful coupling conditions compared to the direct amidation of simpler, commercially available carboxylic acids. This represents a trade-off between structural novelty and synthetic ease. For sterically hindered substrates, alternative coupling methods might be necessary.[12]

Application Context: The properties of 2-cyclopentyl-2-phenylacetamide make it an ideal building block for specific therapeutic applications. For example, in a recent study, derivatives of N′-(2-cyclopentyl-2-phenylacetyl)cinnamohydrazide were synthesized and showed potent α-glucosidase inhibitory activity.[13] In this context, the lipophilic cyclopentyl group is likely making favorable hydrophobic interactions within the enzyme's active site, contributing to the observed potency.[13] This highlights a key strategic use: employing this building block to fill hydrophobic pockets in a target protein to enhance binding affinity.

Conclusion

2-Cyclopentyl-2-phenylacetamide is a valuable, non-planar building block that offers medicinal chemists a tool to significantly modulate the lipophilicity and metabolic stability of a lead compound.

• Key Advantage: It effectively introduces lipophilicity and three-dimensional character, which can be crucial for enhancing binding affinity in targets with well-defined hydrophobic pockets.

• Key Disadvantage: Its benefits come at the cost of reduced aqueous solubility and increased synthetic complexity compared to standard, flatter amide building blocks.

The decision to incorporate this building block should be data-driven and context-dependent. For discovery programs targeting enzymes where hydrophobic interactions are key drivers of potency, and where some reduction in solubility can be tolerated or mitigated, 2-cyclopentyl-2-phenylacetamide represents a powerful option for structural diversification and optimization.

References

• BenchChem. Application Notes and Protocols for Amide Bond Formation using EDC and HATU.
• Royal Society of Chemistry. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry.
• Creative Bioarray. Physicochemical Characterization Assays.
• Syngene. Physicochemical Assays for Drug Profiling & Optimization.
• PubMed. Analytical tools for the physicochemical profiling of drug candidates to predict absorption/distribution.
• PMC. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4.
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• BOC Sciences. Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection.
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Safety & Regulatory Compliance

A Researcher's Guide to Personal Protective Equipment for 2-Cyclopentyl-2-phenylacetamide

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily realities. 2-Cyclopentyl-2-phenylacetamide represents one such compound where comprehensive, publicly available safety data may be limited. This guide provides a procedural framework for selecting and using Personal Protective Equipment (PPE) when handling this and other research chemicals of unknown toxicological profiles. Our approach is grounded in the principle of risk mitigation, treating the compound as potentially hazardous until proven otherwise.

Foundational Principles: Hazard Identification and Risk Assessment

Given the absence of a specific Safety Data Sheet (SDS) for 2-Cyclopentyl-2-phenylacetamide, our initial analysis must be based on its chemical structure. As a substituted phenylacetamide, it is a solid organic compound. Structurally similar compounds, like 2-Phenylacetamide, are known to be harmful if swallowed, and can cause skin and serious eye irritation, as well as respiratory irritation.[1][2] Therefore, a cautious approach is warranted.

The primary exposure routes for a solid compound of this nature are:

• Inhalation: Airborne dust particles can be inhaled, particularly when transferring or weighing the material.

• Dermal Contact: Direct skin contact can lead to local irritation or absorption into the bloodstream.

• Ocular Contact: Dust or splashes can cause serious eye irritation.

• Ingestion: Accidental ingestion can occur through contaminated hands.

A thorough risk assessment is the first and most critical step before any laboratory work begins. This involves evaluating the quantity of the substance being used, the procedures being performed (e.g., weighing, dissolving, heating), and the potential for dust or aerosol generation.

Core Protective Equipment: Your Last Line of Defense

Personal Protective Equipment (PPE) is a critical safety measure when engineering controls like fume hoods cannot eliminate all risks.[3][4] The following PPE ensemble is recommended as a baseline for handling 2-Cyclopentyl-2-phenylacetamide.

PPE Component	Specification	Rationale & Causality
Eye & Face Protection	ANSI Z87.1-rated safety glasses with side shields (minimum); Chemical splash goggles are preferred. A face shield should be used if there is a significant splash risk.	The amide functional group and aromatic ring suggest potential irritant properties. Safety glasses with side shields protect against incidental dust, while chemical splash goggles provide a seal around the eyes to guard against dust and splashes.[5][6]
Hand Protection	Nitrile or Neoprene gloves.	These materials generally provide good resistance to a wide range of organic chemicals. Since specific glove breakthrough data is unavailable, it is crucial to inspect gloves before use and change them immediately if contamination is suspected or visible. For prolonged tasks, consider double-gloving.
Body Protection	A long-sleeved, knee-length laboratory coat.	A lab coat protects against incidental skin contact with the chemical on the arms and body. It should be kept fully fastened during all procedures.[7]
Respiratory Protection	A NIOSH-approved N95 dust mask (minimum) or a half-mask respirator with P100 particulate filters.	Recommended when weighing or transferring the solid compound, or whenever dust generation is likely. A respirator minimizes the inhalation of airborne particles.[8] A full respiratory protection program, including fit testing, is required for tight-fitting respirators.[9][10]

Operational Workflow: A Step-by-Step Protocol for Safe Handling

Adherence to a standardized workflow minimizes the risk of exposure and contamination. The following protocol should be performed within a certified chemical fume hood to further reduce inhalation risk.

Caption: A standardized workflow for handling research chemicals.

Detailed Steps:

• Preparation:

  • Designate a specific area within the fume hood for the procedure.

  • Ensure a chemical spill kit is readily accessible.

  • Assemble all necessary PPE and verify its condition (e.g., check gloves for pinholes).[4]

• Donning PPE:

  • Put on the lab coat, followed by safety goggles and respirator.

  • Don gloves last, ensuring the cuffs are pulled over the sleeves of the lab coat.

• Handling the Compound:

  • When weighing, use a draft shield or perform the task in a powder containment hood to minimize dust dispersion.

  • Use a spatula for transfers; avoid pouring the solid.

  • If creating a solution, add the solid to the solvent slowly to prevent splashing.

• Decontamination and Doffing:

  • After the procedure, decontaminate all non-disposable equipment and the work surface.

  • To doff PPE, first remove gloves. Then remove the lab coat, face shield/goggles, and respirator. Remove the lab coat by turning it inside out to contain any surface contamination.

  • Wash hands thoroughly with soap and water.[11]

Emergency Procedures and Disposal

Spill Response:

In the event of a small spill, wearing appropriate PPE, cover the spill with an absorbent, non-combustible material like sand.[7][12] Scoop the material into a designated, sealed container for hazardous waste disposal using spark-resistant tools.[12] For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office immediately.

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[6][13]

• Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[2][5]

• Inhalation: Move to fresh air immediately.

• Ingestion: Rinse mouth with water. Do not induce vomiting.[6]

In all cases of exposure, seek immediate medical attention and provide the medical team with as much information about the compound as possible.

Waste Disposal:

All waste containing 2-Cyclopentyl-2-phenylacetamide, including contaminated consumables (gloves, paper towels) and rinsate, must be disposed of as hazardous chemical waste.[14] Collect all waste in a clearly labeled, sealed container and follow your institution's specific guidelines for hazardous waste pickup and disposal.

Occupational Exposure Limits (OELs)

For novel research chemicals like 2-Cyclopentyl-2-phenylacetamide, specific Occupational Exposure Limits (OELs), such as OSHA's Permissible Exposure Limits (PELs) or NIOSH's Recommended Exposure Limits (RELs), have not been established.[15][16][17] In such cases, it is prudent to handle the compound under the principles of "As Low As Reasonably Achievable" (ALARA) exposure. The NIOSH Occupational Exposure Banding process can be a useful tool for estimating exposure limits for chemicals lacking OELs.[15]

Exposure Limit Type	Value for 2-Cyclopentyl-2-phenylacetamide	General Guidance
OSHA PEL	Not Established	Adhere to the OSHA Laboratory Standard (29 CFR 1910.1450), which mandates measures to keep employee exposures below established PELs for regulated substances.[16][18]
NIOSH REL	Not Established	Utilize engineering controls and PPE to minimize all potential exposure.[15]
ACGIH TLV	Not Established	Treat as a substance of unknown toxicity and handle with the highest degree of caution.

This guide is intended to provide a robust framework for the safe handling of 2-Cyclopentyl-2-phenylacetamide. However, it is not a substitute for a comprehensive, site-specific risk assessment and a thorough understanding of your institution's Chemical Hygiene Plan. Always prioritize safety and consult with your EHS department for guidance on specific procedures.

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